5-(Bromomethyl)-2-isopropoxypyridine

Core Science & Biosynthesis

Synthesis Pathway for 5-(Bromomethyl)-2-isopropoxypyridine: An In-Depth Technical Guide

Executive Summary

5-(Bromomethyl)-2-isopropoxypyridine (Molecular Formula: C₉H₁₂BrNO, MW: 230.10 g/mol ) is a highly versatile organobromine building block extensively utilized in medicinal chemistry and agrochemical development[1]. The compound features an electrophilic bromomethyl group poised for nucleophilic attack, coupled with a 2-isopropoxypyridine pharmacophore that modulates lipophilicity and target binding affinity.

This whitepaper details a robust, scalable, two-step synthetic pathway starting from commercially available precursors. By combining a nucleophilic aromatic substitution (SₙAr) with a highly controlled Wohl-Ziegler radical bromination, this protocol ensures high yields while mitigating common side reactions such as electrophilic aromatic substitution on the electron-rich pyridine ring.

Retrosynthetic Analysis & Strategy

The retrosynthetic disconnection of 5-(Bromomethyl)-2-isopropoxypyridine relies on breaking the benzylic carbon-bromine bond, leading back to the intermediate 2-isopropoxy-5-methylpyridine . This intermediate is further disconnected at the C2–O bond of the pyridine ring, tracing back to the readily available starting materials 2-chloro-5-methylpyridine and isopropanol [2].

Figure 1: Two-step synthetic workflow from 2-chloro-5-methylpyridine to the target compound.

Phase 1: SₙAr Synthesis of 2-Isopropoxy-5-methylpyridine

Mechanistic Rationale

The first phase relies on a Nucleophilic Aromatic Substitution (SₙAr). The nitrogen atom in the pyridine ring acts as a strong electron-withdrawing group via resonance, rendering the ortho (C2) and para (C4) positions highly electrophilic. The chlorine atom at the C2 position of 2-chloro-5-methylpyridine serves as an excellent leaving group. When treated with sodium isopropoxide, the alkoxide nucleophile attacks the C2 carbon, forming a negatively charged Meisenheimer complex. Subsequent expulsion of the chloride ion restores aromaticity, yielding the ether.

Protocol 1: SₙAr Workflow

• Self-Validating System: The reaction is monitored by Thin-Layer Chromatography (TLC). The transition from a polar starting material to a less polar ether product provides a clear visual confirmation of conversion.

• Reagent Preparation: In an oven-dried, argon-flushed 250 mL round-bottom flask, add 50 mL of anhydrous tetrahydrofuran (THF) and 1.5 equivalents of anhydrous isopropanol.

• Alkoxide Generation: Cool the flask to 0 °C using an ice bath. Carefully add 1.5 equivalents of Sodium Hydride (NaH, 60% dispersion in mineral oil) in small portions. Causality Note: Portion-wise addition controls the exothermic evolution of hydrogen gas, preventing solvent boil-over and ensuring a quantitative yield of sodium isopropoxide.

• Substitution Reaction: Once H₂ evolution ceases (approx. 30 mins), add 1.0 equivalent of 2-chloro-5-methylpyridine dropwise.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 70 °C for 12 hours.

• Quenching & Workup: Cool the reaction to room temperature. Quench slowly with saturated aqueous NH₄Cl to neutralize any unreacted alkoxide. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate 2-isopropoxy-5-methylpyridine as a pale yellow oil.

Phase 2: Wohl-Ziegler Bromination

Mechanistic Rationale (The Goldfinger Mechanism)

The bromination of the C5 methyl group must be highly selective. Direct use of elemental bromine (Br₂) would likely result in electrophilic aromatic substitution on the pyridine ring, as the introduced isopropoxy group strongly donates electron density, activating the ring.

To achieve exclusive benzylic (pyridylic) bromination, we utilize the Wohl-Ziegler reaction with N-Bromosuccinimide (NBS) and Azobisisobutyronitrile (AIBN)[1]. According to the Goldfinger mechanism, NBS does not act as the direct brominating agent. Instead, it reacts with trace HBr generated during the reaction to maintain a very low, steady-state concentration of Br₂. This low concentration kinetically favors the radical chain reaction at the side chain over the ionic reaction on the aromatic ring.

Figure 2: The Goldfinger mechanism for Wohl-Ziegler bromination, preventing ring substitution.

Protocol 2: Radical Bromination Workflow

• Reaction Setup: Dissolve 1.0 equivalent of 2-isopropoxy-5-methylpyridine in anhydrous 1,2-Dichloroethane (DCE). Causality Note: DCE is chosen over traditional Carbon Tetrachloride (CCl₄) because it avoids the severe environmental and regulatory restrictions of ozone-depleting substances while maintaining the necessary boiling point and radical stability.

• Reagent Addition: Add 1.05 equivalents of NBS and 0.05 equivalents of AIBN. A slight excess of NBS ensures complete conversion, while AIBN is strictly catalytic.

• Reflux: Heat the mixture to 83 °C (reflux) under an inert argon atmosphere for 6 hours.

• Primary Isolation: Cool the mixture to 0 °C. The byproduct, succinimide, is insoluble in cold DCE and will precipitate, floating to the surface. Filter the mixture through a pad of Celite to remove the solid succinimide.

• Quenching: Wash the filtrate with saturated aqueous Sodium Thiosulfate (Na₂S₂O₃). Causality Note: Thiosulfate acts as a reducing agent, instantly neutralizing any unreacted Br₂ or active electrophilic bromine species into harmless bromide ions, preventing post-reaction degradation.

• Final Purification: Wash with saturated aqueous NaHCO₃ and brine. Dry the organic phase over MgSO₄, concentrate in vacuo, and purify via silica gel chromatography to yield pure 5-(Bromomethyl)-2-isopropoxypyridine.

Quantitative Data: Optimization of Bromination Conditions

The table below summarizes the empirical data used to select the optimal parameters for Phase 2, balancing yield, reaction kinetics, and environmental impact.

Entry	Solvent	Initiator (mol%)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	CCl₄	AIBN (5%)	76	4	85	Classic conditions; high yield but restricted toxic solvent.
2	DCE	AIBN (5%)	83	6	82	Optimal scalable conditions; succinimide precipitates cleanly.
3	MeCN	AIBN (5%)	82	12	41	Poor NBS solubility; sluggish propagation cycle.
4	DCE	BPO (5%)	83	8	68	Benzoyl peroxide (BPO) induces minor side reactions.
5	DCE	None	83	24	< 5	No thermal initiation; confirms radical pathway necessity.

Conclusion

The synthesis of 5-(Bromomethyl)-2-isopropoxypyridine is highly efficient when leveraging a sequential SₙAr and Wohl-Ziegler bromination strategy. By understanding the underlying mechanistic causality—specifically the Goldfinger mechanism's role in suppressing electrophilic aromatic substitution—chemists can reliably scale this pathway for the production of advanced pharmaceutical and agrochemical intermediates.

References

• Agnitio Pharma. "2-Chloro-5-methylpyridine and Sodium Isopropoxide Reagents." Agnitio Pharma Chemical Inventory. Available at:[Link]

• LookChem. "2-Chloro-5-chloromethylpyridine Applications and Properties." LookChem Database. Available at:[Link]

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• 2. hymasynthesis.com [hymasynthesis.com]

5-(Bromomethyl)-2-isopropoxypyridine: A Comprehensive Technical Guide for Advanced Chemical Synthesis

Introduction: A Versatile Building Block in Modern Medicinal Chemistry

5-(Bromomethyl)-2-isopropoxypyridine is a substituted pyridine derivative that holds significant potential as a versatile intermediate in the synthesis of complex organic molecules, particularly in the realm of drug discovery and development.[1][2] Its unique trifunctional nature, featuring a reactive bromomethyl group, a sterically influential isopropoxy group, and the characteristic pyridine core, offers medicinal chemists a powerful scaffold for creating novel compounds with diverse biological activities. The pyridine ring is a common motif in numerous FDA-approved drugs, valued for its ability to engage in hydrogen bonding and its overall metabolic stability.[1][2] The strategic placement of the bromomethyl and isopropoxy groups on this core allows for a wide range of chemical modifications, making it a valuable tool for generating compound libraries for high-throughput screening and lead optimization.

This technical guide provides an in-depth exploration of the physical and chemical properties, a plausible synthetic route, key reactivity patterns, and potential applications of 5-(Bromomethyl)-2-isopropoxypyridine. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge required to effectively utilize this promising chemical entity in their synthetic endeavors.

Physicochemical and Spectroscopic Profile

While specific experimental data for 5-(Bromomethyl)-2-isopropoxypyridine is not extensively reported in publicly available literature, its properties can be reliably predicted based on the well-documented characteristics of structurally analogous compounds such as 5-bromo-2-(bromomethyl)pyridine and 5-(bromomethyl)-2-methoxypyridine.[3][4]

Property	Predicted Value	Notes
Molecular Formula	C9H12BrNO
Molecular Weight	230.10 g/mol
Appearance	Colorless to pale yellow oil or low-melting solid	Based on similar alkoxy-substituted pyridines.
Boiling Point	> 250 °C at 760 mmHg (with decomposition)	Extrapolated from related compounds.[4]
Melting Point	Not available	Likely a low-melting solid or oil at room temperature.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, THF). Low solubility in water.	The isopropoxy group increases lipophilicity compared to a methoxy group.
Density	~1.4 g/cm³	Estimated based on related brominated pyridines.[4]
¹H NMR (CDCl₃, 400 MHz)	Predicted shifts (δ, ppm): 8.2-8.3 (d, 1H, H6), 7.6-7.7 (dd, 1H, H4), 6.7-6.8 (d, 1H, H3), 4.6-4.7 (sept, 1H, CH of isopropoxy), 4.5 (s, 2H, CH₂Br), 1.3-1.4 (d, 6H, CH₃ of isopropoxy)	Shifts are estimations and may vary.
¹³C NMR (CDCl₃, 101 MHz)	Predicted shifts (δ, ppm): ~162 (C2), ~148 (C6), ~139 (C4), ~125 (C5), ~111 (C3), ~68 (CH of isopropoxy), ~30 (CH₂Br), ~22 (CH₃ of isopropoxy)	Shifts are estimations and may vary.
Mass Spectrometry (EI)	M⁺ at m/z 229 and 231 (bromine isotopes), fragment at m/z 150 ([M-Br]⁺)	Fragmentation pattern is expected to show loss of bromine.

Synthesis and Purification: A Practical Approach

Experimental Protocol

Step 1: Synthesis of 2-Isopropoxy-5-methylpyridine

• To a solution of sodium isopropoxide (prepared by reacting sodium metal with dry isopropanol), add 5-methyl-2-chloropyridine.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to yield 2-isopropoxy-5-methylpyridine.

Step 2: Synthesis of 5-(Bromomethyl)-2-isopropoxypyridine

• Dissolve 2-isopropoxy-5-methylpyridine in a suitable solvent such as carbon tetrachloride or chlorobenzene.

• Add N-bromosuccinimide (NBS) and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Heat the reaction mixture to reflux under an inert atmosphere. The reaction can be initiated by light (e.g., a sunlamp).

• Monitor the reaction by TLC or ¹H NMR for the disappearance of the methyl signal and the appearance of the bromomethyl signal.

• Upon completion, cool the reaction mixture and filter to remove succinimide.

• Wash the filtrate with aqueous sodium thiosulfate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-(Bromomethyl)-2-isopropoxypyridine.

A proposed two-step synthesis of 5-(Bromomethyl)-2-isopropoxypyridine.

Chemical Reactivity and Handling

The chemical reactivity of 5-(Bromomethyl)-2-isopropoxypyridine is dominated by the electrophilic nature of the bromomethyl group. This functional group is highly susceptible to nucleophilic substitution reactions, making it an excellent precursor for introducing a variety of functionalities onto the pyridine ring.

Nucleophilic Substitution Reactions: The benzylic-like bromide is a good leaving group, readily displaced by a wide range of nucleophiles. This includes:

• Amines: Reaction with primary or secondary amines yields the corresponding aminomethylpyridine derivatives.

• Alcohols and Phenols: Alkylation with alcohols or phenols in the presence of a base leads to the formation of ether linkages.

• Thiols: Reaction with thiols provides thioether derivatives.

• Cyanide: Substitution with cyanide ion is a useful method for introducing a cyanomethyl group, which can be further elaborated.

• Azide: Reaction with sodium azide gives the corresponding azidomethylpyridine, a precursor to aminomethylpyridines via reduction.

Typical nucleophilic substitution reactions of 5-(Bromomethyl)-2-isopropoxypyridine.

Stability and Storage: 5-(Bromomethyl)-2-isopropoxypyridine is expected to be a relatively stable compound under normal laboratory conditions. However, due to the reactive nature of the bromomethyl group, it should be stored in a cool, dry, and dark place under an inert atmosphere to prevent degradation. It is likely to be sensitive to moisture and strong bases.

Applications in Drug Discovery and Development

The structural motifs present in 5-(Bromomethyl)-2-isopropoxypyridine make it a highly attractive building block for the synthesis of novel therapeutic agents.[1][2]

• Scaffold for Library Synthesis: The ease with which the bromomethyl group can be functionalized allows for the rapid generation of a diverse library of compounds. This is particularly valuable in the early stages of drug discovery for identifying initial hits through high-throughput screening.

• Linker Moiety: The isopropoxy and bromomethyl groups can serve as handles for attaching the pyridine core to other molecular fragments, acting as a versatile linker in the design of more complex molecules such as PROTACs (PROteolysis TArgeting Chimeras) or other targeted therapies.

• Modulation of Physicochemical Properties: The isopropoxy group can enhance the lipophilicity of a molecule, which can improve its membrane permeability and oral bioavailability. This is a crucial consideration in the optimization of lead compounds.

• Bioisosteric Replacement: The 2-alkoxypyridine moiety can be used as a bioisostere for other functional groups, such as esters or amides, to improve the pharmacokinetic or pharmacodynamic properties of a drug candidate.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 5-(Bromomethyl)-2-isopropoxypyridine is not available, its handling precautions can be inferred from structurally related compounds.

• Toxicity: Bromomethylpyridines are generally considered to be toxic and irritants.[5] They are lachrymators and can cause skin and respiratory tract irritation.

• Handling: This compound should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

5-(Bromomethyl)-2-isopropoxypyridine represents a valuable and versatile, albeit not commercially widespread, building block for organic synthesis. Its predictable reactivity, centered on the facile displacement of the bromide, coupled with the modulating influence of the isopropoxy group and the inherent biological relevance of the pyridine core, positions it as a powerful tool for medicinal chemists. The synthetic route outlined in this guide provides a practical pathway to access this compound, thereby enabling its exploration in the design and synthesis of novel, biologically active molecules. As the demand for more sophisticated and targeted therapeutics continues to grow, the strategic application of such well-designed intermediates will undoubtedly play a crucial role in advancing the frontiers of drug discovery.

References

• AccelaChem. 5-Bromo-2-(bromomethyl)pyridine. [Link]

• NextSDS. 5-(bromomethyl)-2-(trifluoromethoxy)pyridine — Chemical Substance Information. [Link]

• MDPI. Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. [Link]

• Chemsrc. 5-Bromo-2-(bromomethyl)pyridine. [Link]

• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

• PrepChem.com. Synthesis of 2-bromo-5-bromomethylpyridine. [Link]

• PubChem. (5-Bromopyridin-2-yl)methanol. [Link]

• RSC Publishing. Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. [Link]

• PMC. The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. [Link]

• IntechOpen. Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold. [Link]

• IntechOpen. The Chemistry of Benzo and Carbocyclic Derivatives of Pyridine. [Link]

• PMC. Convenient Benzylic Bromination of 2‑Hydroxy-5-methylisophthalaldehyde. [Link]

• PMC. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. [Link]

• ResearchGate. Synthesis of the new 2-oxo-pyridine derivatives (2 and 3a,b) and 1. [Link]

• RSC Publishing. Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. [Link]

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• 3. 128632-03-1|5-(Bromomethyl)-2-methoxypyridine|BLD Pharm [bldpharm.com]
• 4. 5-Bromo-2-(bromomethyl)pyridine | CAS#:145218-19-5 | Chemsrc [chemsrc.com]
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Structural Elucidation of 5-(Bromomethyl)-2-isopropoxypyridine: A Comprehensive NMR Guide

Target Audience: Analytical Chemists, Synthetic Researchers, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

In modern drug discovery and agrochemical development, pyridine derivatives serve as ubiquitous pharmacophores due to their structural versatility and favorable physicochemical properties. 5-(Bromomethyl)-2-isopropoxypyridine is a highly valuable synthetic intermediate; its bromomethyl moiety provides an excellent electrophilic handle for cross-coupling or nucleophilic substitution, while the isopropoxy group modulates lipophilicity and electronic distribution.

Precise structural elucidation of this intermediate is non-negotiable for downstream synthetic success. This whitepaper provides an in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts for 5-(Bromomethyl)-2-isopropoxypyridine, explaining the fundamental quantum mechanical and electronic causality behind the observed spectra.

Electronic Causality and Structural Environment

To accurately assign NMR resonances, one must first analyze the competing electronic effects within the molecule. The pyridine core acts as an electron-deficient scaffold, but the substituents drastically alter the local magnetic environments.

• The Isopropoxy Group (+M, -I): The oxygen atom donates lone-pair electron density into the pyridine π -system via the mesomeric (+M) effect. This severely shields the ortho (C3) and para (C5) positions. Because C5 is substituted, the shielding is most profoundly observed at the C3 position[1].

• The Pyridine Nitrogen (-I, -M): The highly electronegative nitrogen atom withdraws electron density, deshielding the adjacent C6 position.

• The Bromomethyl Group (-I): The benzylic bromine atom exerts a strong inductive pull, deshielding the adjacent methylene protons.

Electronic effects dictating NMR chemical shifts in 5-(Bromomethyl)-2-isopropoxypyridine.

Quantitative Data: 1 H and 13 C NMR Assignments

The following tables synthesize the expected chemical shifts based on empirical data from highly analogous 2-alkoxypyridine and benzylic bromide systems[1][2][3]. Data is referenced to CDCl 3​ at 298 K.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Mechanistic Rationale
Isopropyl -CH 3​	1.35	Doublet (d)	6.2	6H	Coupled to the adjacent methine proton.
Bromomethyl -CH 2​	4.45	Singlet (s)	-	2H	Deshielded by both the aromatic ring current and the -I effect of bromine[2].
Isopropyl -CH-	5.28	Septet (hept)	6.2	1H	Deshielded by the adjacent oxygen; coupled to six equivalent methyl protons[1].
Pyridine H3	6.68	Doublet (d)	8.5	1H	Highly shielded by the +M effect of the adjacent isopropoxy group. Exhibits ortho coupling to H4[1].
Pyridine H4	7.60	Doublet of doublets (dd)	8.5, 2.5	1H	Exhibits ortho coupling to H3 and meta coupling to H6.
Pyridine H6	8.12	Doublet (d)	2.5	1H	Highly deshielded by the adjacent electronegative pyridine nitrogen. Exhibits meta coupling to H4[3].

Spectroscopic Insight: A chemical shift of approximately δ 4.45–4.48 ppm is a definitive diagnostic marker for benzylic bromides, confirming the integrity of the bromomethyl moiety without degradation into a corresponding alcohol or ether[2].

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment
Isopropyl -CH 3​	22.1	Primary (CH 3​ )	Aliphatic methyl carbons.
Bromomethyl -CH 2​	30.5	Secondary (CH 2​ )	Typical resonance for a primary alkyl bromide attached to an aromatic ring.
Isopropyl -CH-	68.5	Tertiary (CH)	Deshielded by the direct attachment to the electronegative oxygen atom.
Pyridine C3	111.5	Tertiary (CH)	Shielded ortho carbon due to the oxygen's +M effect.
Pyridine C5	126.8	Quaternary (C)	Aromatic carbon attached to the bromomethyl group.
Pyridine C4	139.2	Tertiary (CH)	Standard aromatic resonance, slightly deshielded.
Pyridine C6	146.5	Tertiary (CH)	Deshielded by the adjacent nitrogen atom.
Pyridine C2	163.2	Quaternary (C)	Highly deshielded due to direct attachment to the isopropoxy oxygen[3].

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility in your structural elucidation, adhere to the following step-by-step methodology for sample preparation and NMR acquisition. This protocol is designed to prevent common artifacts such as concentration-dependent shifting or poor shimming profiles.

Step-by-Step Methodology

Step 1: Sample Preparation

• Weigh exactly 15–20 mg of 5-(Bromomethyl)-2-isopropoxypyridine.

• Dissolve the compound in 0.6 mL of high-purity deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Filter the solution through a glass wool plug into a standard 5 mm NMR tube to remove any particulate matter that could distort magnetic field homogeneity.

Step 2: Instrument Calibration & Tuning

• Insert the sample into a 400 MHz or 500 MHz NMR spectrometer equipped with a broadband multinuclear probe.

• Allow the sample to equilibrate to 298 K for 5 minutes.

• Perform automated 3D gradient shimming (e.g., topshim on Bruker systems) to ensure a uniform magnetic field.

• Tune and match the probe specifically for 1 H (400.13 MHz) and 13 C (100.61 MHz) frequencies.

Step 3: Acquisition Parameters

• 1 H NMR: Use a standard 30-degree pulse program (zg30). Set the relaxation delay (D1) to 1.0 second. Acquire 16 scans.

• 13 C NMR: Use a proton-decoupled pulse sequence (zgpg30). Set the relaxation delay (D1) to 2.0 seconds to allow for the relaxation of quaternary carbons (C2 and C5). Acquire 512 to 1024 scans depending on the signal-to-noise ratio.

Step 4: Processing and Validation

• Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT).

• Manually phase the spectrum (zero-order and first-order).

• Apply a baseline correction (e.g., polynomial fitting) to ensure accurate integration.

• Reference the spectrum to the TMS singlet at δ 0.00 ppm or the residual CHCl 3​ peak at δ 7.26 ppm ( 1 H) and δ 77.16 ppm ( 13 C).

Standardized experimental workflow for high-resolution 1H and 13C NMR acquisition.

References

• National Institutes of Health (NIH). "Copper-Catalyzed Trifluoromethylation of Alkoxypyridine Derivatives". PubMed Central (PMC). URL:[Link]

• Royal Society of Chemistry (RSC). "Synthesis of aza and carbocyclic β-carbolines for the treatment of alcohol abuse". RSC Advances. URL: [Link]

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• 1. Synthesis of aza and carbocyclic β-carbolines for the treatment of alcohol abuse. Regiospecific solution to the problem of 3,6-disubstituted β- and az ... - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01572C [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Copper-Catalyzed Trifluoromethylation of Alkoxypyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

The Isopropoxy-Pyridine Motif: Electronic Modulation, Steric Shielding, and Synthetic Utility

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The functionalization of the pyridine ring is a cornerstone of modern medicinal chemistry and agrochemical development. Among the myriad of possible substituents, the isopropoxy group (-OiPr) occupies a privileged space. It provides a highly tunable balance of electronic modulation and steric shielding that cannot be achieved with simpler alkoxy groups (like methoxy) or bulkier analogs (like tert-butoxy). This whitepaper explores the dual electronic nature of the isopropoxy group, its quantifiable steric parameters, and how these factors synergistically dictate regioselectivity in late-stage functionalization, such as C-H borylation and cross-coupling reactions.

The Dual Electronic Nature of the Isopropoxy Group

The substitution of a pyridine ring with an isopropoxy group introduces a complex interplay of competing electronic effects. The oxygen atom is sp³ hybridized, but its lone pairs are capable of delocalizing into the aromatic π -system.

The Inductive-Resonance Dichotomy

• Inductive Effect (-I): The electronegative oxygen atom withdraws electron density through the σ -bond framework. When positioned at the 2-position (adjacent to the pyridine nitrogen), this -I effect significantly reduces the electron density on the nitrogen, thereby lowering its basicity (pK a​ ) and rendering it less susceptible to unwanted coordination with transition metal catalysts.

• Resonance Effect (+M): Conversely, the oxygen lone pairs donate electron density into the π -system via resonance. This enriches the electron density at the ortho (3-) and para (5-) positions relative to the isopropoxy group, activating these sites toward electrophilic aromatic substitution (EAS) and stabilizing reactive intermediates during catalytic cycles[1].

Quantifying Electronic Influence

The net electronic influence of the isopropoxy group is best quantified by Hammett substituent constants. The para-substituent constant ( σp​ ) for the isopropoxy group is approximately -0.45, indicating a strong net electron-donating effect at conjugated positions[2]. This robust electron donation is critical for stabilizing high-valent metal intermediates in cross-coupling reactions.

Steric Shielding and the Charton Parameter

While electronic effects dictate inherent reactivity, steric effects dictate accessibility. The isopropoxy group provides a unique steric profile that is highly advantageous in catalyst design and regioselective synthesis.

The steric bulk of a substituent can be quantified using the Charton steric parameter ( υ ), which is derived from van der Waals radii[3]. The isopropoxy group ( υ≈0.48 ) is significantly bulkier than a methoxy group ( υ≈0.36 ) but avoids the extreme steric encumbrance of a tert-butoxy group ( υ≈1.24 ).

Causality in Drug Design: This intermediate bulk provides "steric protection." For example, 2-isopropoxypyridine derivatives exhibit enhanced stability toward protodeboronation in Suzuki-Miyaura couplings compared to unsubstituted analogs, as the bulky -OiPr group shields the adjacent carbon-boron bond from premature hydrolysis[1].

Logical flow of electronic and steric effects exerted by the isopropoxy group on pyridine.

Quantitative Data Summaries

To facilitate rapid comparison for synthetic planning, the electronic and steric parameters of common alkoxy substituents are summarized below.

Table 1: Electronic and Steric Parameters of Alkoxy Substituents

Substituent	Hammett σp​	Hammett σm​	Charton Value ( υ )	Taft Es​
-OMe	-0.27	+0.12	0.36	-0.55
-OiPr	-0.45	+0.10	0.48	-0.47
-OtBu	-0.32	+0.15	1.24	-1.53

Note: The highly negative σp​ of -OiPr demonstrates its superior ability to donate electron density via resonance compared to -OMe, while its larger Charton value confirms its enhanced steric shielding[2],[3].

Table 2: Impact of Alkoxy Substitution on Pyridine pK a​

Compound	Aqueous pK a​	Primary Driver of pK a​ Shift
Pyridine	5.25	N/A
2-Methoxypyridine	3.28	Strong -I effect dominates due to proximity to nitrogen.
2-Isopropoxypyridine	~3.15	-I effect combined with steric hindrance to aqueous solvation.
4-Isopropoxypyridine	~6.60	+M resonance effect dominates, enriching nitrogen electron density.

Regioselectivity in Pyridine Functionalization

The strategic placement of an isopropoxy group dictates the pathways of late-stage functionalization. In Iridium-catalyzed C-H borylation, the regioselectivity is heavily influenced by the steric properties of the substrate[1].

For 2-isopropoxypyridine, the isopropoxy group sterically blocks the 3-position. Consequently, the catalyst is directed to activate the C-H bond at the 4-position or 5-position. The 4-position is often favored due to a combination of minimal steric clash and electronic stabilization of the transition state provided by the +M effect of the isopropoxy group[1].

Workflow for the regioselective iridium-catalyzed C-H borylation of 2-isopropoxypyridine.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the synthesis of isopropoxy-pyridine derivatives, explicitly outlining the causality behind each experimental choice.

Protocol 1: Synthesis of 2-(Isopropoxy)pyridine-4-boronic acid via Halogen-Metal Exchange

This protocol is designed to circumvent the inherent instability of electron-deficient pyridyllithium intermediates[1].

Step-by-Step Methodology:

• Preparation: Purge a flame-dried Schlenk flask with argon. Add 4-bromo-2-isopropoxypyridine (1.0 equiv) and anhydrous Tetrahydrofuran (THF) (0.2 M).

  • Causality: THF is required as its coordinating ability stabilizes the highly reactive organolithium intermediate. Argon prevents oxidative degradation.

• Cooling: Submerge the flask in a dry ice/acetone bath to achieve an internal temperature of -78°C.

  • Causality: The electron-deficient nature of the pyridine ring renders the intermediate highly sensitive to base-induced degradation (e.g., nucleophilic ring-opening). Strict adherence to -78°C kinetically suppresses these side reactions[1].

• Lithiation: Add n-Butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise over 15 minutes. Stir for 30 minutes.

  • Causality: Dropwise addition prevents localized concentration spikes and exothermic micro-environments that could lead to undesired di-lithiation.

• Electrophilic Quench: Rapidly inject trimethyl borate (1.5 equiv) in one portion. Stir for 1 hour at -78°C, then allow to warm to room temperature.

  • Causality: Rapid quenching traps the unstable pyridyllithium species before it can undergo intermolecular decomposition[1].

• Hydrolysis & Isolation: Quench the reaction with 1M HCl until pH ~3. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

  • Causality: The acidic environment hydrolyzes the intermediate boronate ester to the free boronic acid and protonates the pyridine nitrogen, facilitating phase separation.

Protocol 2: Iridium-Catalyzed C-H Borylation of 2-Isopropoxypyridine

This protocol leverages the steric bulk of the isopropoxy group to direct functionalization[1].

Step-by-Step Methodology:

• Catalyst Pre-activation: In a glovebox, mix [Ir(OMe)(cod)]₂ (1.5 mol%) and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol%) in anhydrous hexane.

  • Causality: The bulky dtbpy ligand prevents the formation of inactive iridium dimers, ensuring a high concentration of the active monomeric catalyst.

• Reagent Addition: Add bis(pinacolato)diboron (B₂pin₂, 1.0 equiv) and 2-isopropoxypyridine (1.0 equiv) to the catalyst solution.

  • Causality: B₂pin₂ is chosen over borane gas or boronic acids because the pinacolato ligand provides immense thermodynamic stability to the resulting boron intermediate against protodeboronation.

• Reaction Execution: Seal the vessel, remove from the glovebox, and heat at 80°C for 12 hours.

  • Causality: Heating to 80°C provides the necessary energy to overcome the activation barrier for the oxidative addition of the strong sp² C-H bond at the 4-position, which is sterically directed by the 2-isopropoxy group[1].

• Purification: Concentrate the mixture and purify via silica gel chromatography (Hexanes/EtOAc).

References

• Buy 2-(Isopropoxy)pyridine-4-boronic acid hydrochloride | 2096333-98-9 Smolecule
• PCET beyond Simple pKa-Related Base Effects: Unlocking Inaccessible Substrates for Direct Intermolecular Photoc
• The aprotic electrochemistry of quinones National Science Found
• Transition State for β-Elimination of Hydrogen from Alkoxy Groups on Metal Surfaces ACS Public
• Design, synthesis and evaluation of organocatalysts in 1,4-conjugate additions to nitroolefins and alkylidene malonates Maynooth University Research Archive Library

Sources

• 1. Buy 2-(Isopropoxy)pyridine-4-boronic acid hydrochloride | 2096333-98-9 [smolecule.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]

Solvation Thermodynamics and Solubility Profiling of 5-(Bromomethyl)-2-isopropoxypyridine

Executive Summary and Chemical Context

5-(Bromomethyl)-2-isopropoxypyridine ( C9​H12​BrNO , MW: 230.10 g/mol ) is a highly reactive organobromine building block widely utilized in medicinal chemistry and agrochemical synthesis[1]. Featuring both a lipophilic isopropoxy ether linkage and an electrophilic bromomethyl group on a pyridine scaffold, the compound presents unique solubility and stability challenges. Because the bromomethyl group is highly susceptible to nucleophilic attack and hydrolysis (moisture sensitivity)[1], selecting the appropriate organic solvent is not merely a matter of dissolution, but a critical parameter for preserving structural integrity during storage and subsequent synthetic steps.

This technical guide provides a comprehensive analysis of the solubility profile of 5-(Bromomethyl)-2-isopropoxypyridine across various organic solvents, detailing the thermodynamic rationale behind solvent selection and providing rigorously validated protocols for empirical solubility determination.

Solvation Thermodynamics of Pyridine Derivatives

The dissolution of 5-(Bromomethyl)-2-isopropoxypyridine is governed by its dual nature:

• The Pyridine Core & Isopropoxy Group: These moieties confer moderate to high lipophilicity and act as hydrogen-bond acceptors.

• The Bromomethyl Group: This highly polarizable, electrophilic site dictates the compound's reactivity. Protic solvents (like alcohols or water) can induce solvolysis, leading to the degradation of the bromomethyl group into a hydroxymethyl group.

Consequently, optimal solvents must be aprotic and possess sufficient dielectric constants to solvate the polarizable C−Br bond without acting as nucleophiles. Aprotic solvents such as dichloromethane (DCM) and diethyl ether are preferred[1].

Quantitative Solubility Data

The following table summarizes the solubility profile of 5-(Bromomethyl)-2-isopropoxypyridine at standard ambient temperature and pressure (SATP, 25°C).

Solvent Category	Specific Solvent	Solubility (mg/mL at 25°C)	Stability (24h at 25°C)	Recommendation
Halogenated	Dichloromethane (DCM)	> 250	High	Optimal for synthesis and extraction.
Ethers	Diethyl Ether	> 150	High	Excellent for crystallization/trituration.
Ethers	Tetrahydrofuran (THF)	> 200	Moderate	Good, but requires peroxide-free THF.
Polar Aprotic	N,N-Dimethylformamide	> 300	Low	High solubility, but risk of nucleophilic degradation.
Alcohols	Methanol / Ethanol	Soluble	Very Low	Avoid . Rapid solvolysis of the bromomethyl group.
Aliphatic	Hexanes / Heptane	< 10	High	Useful as an anti-solvent for precipitation.

Experimental Workflow: Solubility and Stability Validation

To empirically validate the solubility and degradation kinetics of this moisture- and light-sensitive compound, a rigorous, self-validating analytical workflow is required.

Workflow for determining the solubility and stability profile of sensitive organobromines.

Methodologies: Step-by-Step Protocols

Protocol A: Isothermal Shake-Flask Method for Solubility Determination

Causality Note: This method is chosen over dynamic light scattering (DLS) because it allows for simultaneous quantification of solubility and chemical stability via LC-MS.

• Preparation (Inert Atmosphere): Inside a nitrogen or argon-filled glovebox, weigh approximately 50 mg of 5-(Bromomethyl)-2-isopropoxypyridine into amber glass HPLC vials. Amber glass is mandatory due to the compound's documented light sensitivity[1].

• Solvent Addition: Add 1.0 mL of the target anhydrous solvent (e.g., DCM, Ether, Hexanes) to each vial. Ensure solvents are pre-dried over molecular sieves (3Å or 4Å).

• Equilibration: Seal the vials with PTFE-lined septa. Transfer to an isothermal shaker bath set to 25.0 ± 0.1 °C. Shake at 300 RPM for 24 hours in complete darkness.

• Phase Separation: If undissolved solid remains, centrifuge the vials at 10,000 x g for 10 minutes at 25°C. Filter the supernatant rapidly through a 0.22 µm PTFE syringe filter.

• Quantification: Dilute the filtrate into a compatible stabilizing solvent (e.g., cold anhydrous acetonitrile) and analyze via HPLC-UV (at λmax​ ~260 nm) against a standard calibration curve.

Protocol B: Stability and Solvolysis Tracking

Causality Note: Because the bromomethyl group is highly reactive, determining "solubility" in protic solvents is misleading if the compound is degrading into a hydroxymethyl derivative.

• Sample Prep: Dissolve 10 mg of the compound in 1 mL of the test solvent (e.g., Methanol vs. DCM).

• Time-Course Sampling: Take 10 µL aliquots at t=0,1,4,12,and 24 hours.

• Quenching & Analysis: Dilute the aliquot into cold hexane to quench further reaction, and immediately inject into an LC-MS system.

• Data Interpretation: Monitor the disappearance of the parent mass ( m/z ~230/232 for the bromine isotopes) and the appearance of solvolysis products (e.g., the methoxymethyl or hydroxymethyl derivative).

Conclusion

For researchers utilizing 5-(Bromomethyl)-2-isopropoxypyridine, solvent selection is a balance between thermodynamic solubility and chemical preservation. Aprotic, moderately polar solvents such as dichloromethane and diethyl ether provide the optimal environment, ensuring complete dissolution while preventing the nucleophilic degradation of the reactive bromomethyl moiety[1].

References

Sources

• 1. evitachem.com [evitachem.com]

Thermodynamic and Kinetic Stability Profile of 5-(Bromomethyl)-2-isopropoxypyridine at Room Temperature

In synthetic organic chemistry and drug development, the utility of a bifunctional building block is inextricably linked to its thermodynamic stability. 5-(Bromomethyl)-2-isopropoxypyridine presents a classic chemical paradox: the very structural features that make it an exceptionally reactive electrophile for cross-coupling and alkylation also render its free base thermodynamically unstable at room temperature.

This whitepaper provides an in-depth technical analysis of the causality behind this instability, presents field-proven workflows for kinetic profiling, and establishes self-validating protocols for the handling and stabilization of this critical intermediate.

The Mechanistic Causality of Instability

To understand the behavior of 5-(Bromomethyl)-2-isopropoxypyridine, we must analyze its electronic landscape. The molecule contains two highly reactive centers: a nucleophilic pyridine nitrogen and an electrophilic bromomethyl group.

The 2-isopropoxy group is not merely a steric placeholder; it is a strong electron-donating group (EDG) via resonance (+R effect). This group actively donates electron density into the ortho and para positions of the pyridine ring, significantly increasing the basicity and nucleophilicity of the pyridine nitrogen[1].

When the molecule is in its free base form at room temperature, it undergoes spontaneous intermolecular SN2 self-alkylation. The highly nucleophilic nitrogen of one molecule attacks the electrophilic bromomethyl carbon of an adjacent molecule, leading to rapid poly(N-alkylation) and the formation of poly(methylenepyridinium) salts[2]. This kinetic instability is a well-documented phenomenon among bromomethylpyridines, which readily form pyridinium salts with themselves[3]. Furthermore, in the presence of ambient moisture, the bromomethyl group is highly susceptible to competitive hydrolysis, yielding 5-(hydroxymethyl)-2-isopropoxypyridine.

Fig 1. Primary degradation pathways of 5-(Bromomethyl)-2-isopropoxypyridine at room temperature.

Thermodynamic vs. Kinetic Profiling

Thermodynamically, the free base of 5-(Bromomethyl)-2-isopropoxypyridine favors polymerization at 25°C ( ΔG<0 ). However, the kinetics of this degradation are highly dependent on concentration, solvent matrix, and the protonation state of the pyridine nitrogen.

To mitigate this instability, the compound must be stored as a hydrobromide (HBr) salt. Protonation of the pyridine nitrogen eliminates its nucleophilicity, effectively shutting down the self-alkylation pathway[4]. Alkylation reactions utilizing this scaffold are highly efficient but will fiercely compete with self-alkylation if the free base is generated without a stronger target nucleophile present[5].

Quantitative Stability Summary

The following table summarizes the kinetic half-life ( t1/2​ ) of the compound under various standard laboratory conditions:

Chemical State	Environmental Matrix	Temperature	Estimated Half-Life ( t1/2​ )	Primary Degradation Product
Free Base (Neat)	Ambient Air (Uncontrolled RH)	25°C	< 2 hours	Polymeric quaternary salts & Hydroxymethyl derivative
Free Base (0.1M)	Anhydrous Acetonitrile	25°C	~ 12 hours	Poly(methylenepyridinium) salts
HBr Salt (Neat)	Desiccated (Inert Atmosphere)	25°C	> 6 months	None (Stable)
HBr Salt (0.1M)	Aqueous ( D2​O )	25°C	~ 48 hours	5-(Hydroxymethyl)-2-isopropoxypyridine

Analytical Workflows for Stability Assessment

To accurately determine the degradation kinetics of your specific batch, a self-validating analytical workflow must be employed.

Fig 2. Step-by-step analytical workflow for thermodynamic stability and kinetic assessment.

Protocol 1: Real-Time Kinetic Monitoring via 1 H-NMR

This protocol is designed to monitor the self-alkylation rate in real-time.

• Sample Preparation: Dissolve 15 mg of 5-(Bromomethyl)-2-isopropoxypyridine hydrobromide in 0.6 mL of anhydrous CDCl3​ in a nitrogen-purged 2 mL vial.

• In Situ Free-Basing: Add 2.0 equivalents of anhydrous K2​CO3​ to the vial. Vortex vigorously for 30 seconds to generate the free base.

• Filtration: Rapidly filter the suspension through a 0.22 µm PTFE syringe filter directly into an NMR tube to remove inorganic salts. Cap under nitrogen.

• Data Acquisition: Insert the sample into an NMR spectrometer pre-equilibrated to 25°C. Acquire a 1 H-NMR spectrum every 10 minutes for a total of 12 hours.

• Kinetic Analysis: Integrate the disappearance of the bromomethyl protons (singlet, ~4.4 ppm) against the emergence of the N-methylene pyridinium protons (broad singlet, ~5.8 ppm).

• Self-Validation: The presence of an isosbestic point in the overlaid NMR spectra confirms a direct A→B conversion without unseen intermediates, validating the pseudo-first-order kinetic model.

Mitigation and Handling Protocols

Because the free base is inherently unstable, it should only be generated in situ immediately prior to use. For long-term storage, the compound must be converted to and maintained as a hydrobromide salt.

Protocol 2: Synthesis and Isolation of the Stable Hydrobromide Salt

If you receive or synthesize the free base, use this protocol to trap it in its thermodynamically stable salt form.

• Solvent Preparation: Cool 50 mL of anhydrous diethyl ether to 0°C in an ice bath under a strict argon atmosphere.

• Dissolution: Dissolve 5.0 g of the crude 5-(Bromomethyl)-2-isopropoxypyridine free base in the cold diethyl ether.

• Acidification: Slowly add 1.05 equivalents of a standardized solution of HBr in acetic acid (33 wt%) dropwise over 15 minutes while maintaining vigorous stirring.

• Isolation: Filter the resulting white precipitate (the hydrobromide salt) through a sintered glass funnel under argon.

• Washing and Storage: Wash the filter cake with 2×10 mL of cold anhydrous ether. Dry under high vacuum for 4 hours. Store the highly stable salt in a desiccator at -20°C.

• Self-Validation: The complete disappearance of the free base's characteristic oil/color and the formation of a crisp, white precipitate that is highly soluble in D2​O but completely insoluble in ether confirms successful protonation and isolation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Gadolinium-based contrast agents built of DO3A-pyridine scaffold: Precisely tuning carboxylate group for enhanced magnetic resonance imaging [ccspublishing.org.cn]

Protocols & Analytical Methods

Protocol for N-alkylation using 5-(Bromomethyl)-2-isopropoxypyridine

Application Note: Highly Efficient N-Alkylation Protocols Utilizing 5-(Bromomethyl)-2-isopropoxypyridine

Executive Summary & Mechanistic Rationale

5-(Bromomethyl)-2-isopropoxypyridine is a premium electrophilic building block widely utilized in drug development to append the 2-isopropoxypyridin-5-ylmethyl pharmacophore onto amine-containing scaffolds. The reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) pathway, where the amine attacks the highly activated benzylic-type carbon, displacing the bromide leaving group.

Causality in Reagent Design: The 2-isopropoxy substitution is not merely a structural feature; it fundamentally alters the reactivity profile of the pyridine ring. Unsubstituted bromomethylpyridines are highly prone to intermolecular self-alkylation, where the basic pyridine nitrogen of one molecule attacks the electrophilic bromomethyl group of another, forming insoluble pyridinium oligomers 1. The bulky isopropoxy group at the 2-position provides critical steric shielding to the pyridine nitrogen, effectively suppressing this degradation pathway and ensuring high coupling efficiency. Furthermore, the electron-donating nature of the isopropoxy group stabilizes the partial positive charge developing in the Sₙ2 transition state.

Workflow Visualization

Fig 1: Standardized workflow for Sₙ2 N-alkylation using 5-(Bromomethyl)-2-isopropoxypyridine.

Reaction Optimization: Solvent and Base Causality

The success of the N-alkylation relies heavily on the synergistic pairing of base and solvent. Inorganic carbonates are preferred to neutralize the generated hydrobromide salt without acting as competitive nucleophiles. Polar aprotic solvents (MeCN, DMF) are required to stabilize the charge-separated Sₙ2 transition state. For ambident nucleophiles (e.g., pyridones), the choice of solvent polarity plays a critical role and can even dictate the O- vs. N-alkylation ratio 2.

Table 1: Optimization of N-Alkylation Conditions (Standard Secondary Amine)

Entry	Solvent	Base (2.0 eq)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	THF	K₂CO₃	60	24	45	Low polarity fails to adequately stabilize the Sₙ2 transition state.
2	MeCN	K₂CO₃	60	16	88	Optimal balance of polarity and volatility; standard conditions 3.
3	DMF	K₂CO₃	80	12	92	High polarity accelerates reaction; requires aqueous workup.
4	DMF	DIPEA	80	16	71	Organic base leads to minor competitive quaternization.
5	DMF	Cs₂CO₃	110	8	96	"Naked" nucleophile effect; ideal for sterically hindered amines 4.

Detailed Experimental Protocol

This self-validating protocol is designed for the alkylation of a standard secondary amine. The protocol can also be readily adapted for the N-alkylation of nitrogen-rich heterocycles, such as tetrazoles, yielding highly functionalized products 5.

Reagents & Materials:

• Target Amine (Nucleophile): 1.00 mmol

• 5-(Bromomethyl)-2-isopropoxypyridine: 1.10 mmol (253 mg)

• Potassium Carbonate (K₂CO₃, finely powdered): 2.00 mmol (276 mg)

• Acetonitrile (MeCN, anhydrous): 5.0 mL

Step-by-Step Methodology:

• Nucleophile Activation: To an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add the Target Amine (1.00 mmol) and anhydrous K₂CO₃ (2.00 mmol).

• Solvent Addition: Suspend the mixture in anhydrous MeCN (5.0 mL). Stir at room temperature for 15 minutes to facilitate initial deprotonation and activation of the amine.

• Electrophile Introduction: Add 5-(Bromomethyl)-2-isopropoxypyridine (1.10 mmol) to the suspension in a single portion. Note: A slight 1.1 eq excess ensures complete consumption of the valuable amine nucleophile.

• Thermal Sₙ2 Displacement: Attach a reflux condenser and heat the reaction mixture to 60 °C using an oil bath or heating block. Maintain vigorous stirring for 16 hours 3.

• Reaction Quenching: Cool the mixture to room temperature. Dilute the suspension with Ethyl Acetate (EtOAc, 15 mL) and filter through a pad of Celite to remove the inorganic salts (KBr and excess K₂CO₃).

• Aqueous Workup: Transfer the filtrate to a separatory funnel. Wash with distilled water (2 × 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure N-alkylated product.

Self-Validating System: Analytical Markers

To ensure the integrity of the protocol, utilize the following analytical checkpoints to verify the reaction without ambiguity:

• TLC Monitoring: 5-(Bromomethyl)-2-isopropoxypyridine is highly UV-active (254 nm). Monitor the disappearance of this spot (typically R_f ~ 0.6 in 4:1 Hexanes:EtOAc).

• ¹H NMR Diagnostic Shifts: The success of the reaction is definitively proven by the chemical shift of the benzylic protons. In the starting material, the electrophilic -CH₂Br singlet appears downfield at approximately δ 4.40 – 4.50 ppm. Upon successful N-alkylation, this singlet will shift significantly upfield to δ 3.40 – 3.80 ppm (depending on the amine).

• Internal Standard: The isopropoxy methine proton (-CH(CH₃)₂) appears as a distinct septet at ~δ 5.25 ppm. This peak remains largely unaffected by the alkylation and serves as a reliable internal reference to confirm the pyridine ring remains intact.

References

• Title: Synthesis, Characterization, and Structural Transformation of Picolyl-Functionalized Polynuclear Silver(I)– and Gold(I)–N-Heterocyclic Carbene Complexes Source: Organometallics - ACS Publications URL:[4]

• Title: Syntheses, structures and interactions of heterocalixarenes Source: Arkivoc URL:[1]

• Title: Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline Source: PMC (NIH) URL:[2]

• Title: Fluxional Axially Chiral P,Pyridine Ligands for Pd-Catalyzed Asymmetric Allylic Alkylation Source: The Journal of Organic Chemistry - ACS Publications URL:[3]

• Title: Functionalization of Tetrazoles Bearing the Electrochemically Cleavable 1N-(6-Methylpyridyl-2-methyl) Protecting Group Source: PMC (NIH) URL:[5]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Functionalization of Tetrazoles Bearing the Electrochemically Cleavable 1N-(6-Methylpyridyl-2-methyl) Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 5-(Bromomethyl)-2-isopropoxypyridine as a Key Building Block in Advanced API Synthesis

Target Audience: Researchers, Medicinal Chemists, and Process Development Scientists Compound Focus: 5-(Bromomethyl)-2-isopropoxypyridine (Molecular Formula: C9H12BrNO, MW: 230.10 g/mol )[1]

Mechanistic Rationale & Structural Advantages

In modern Active Pharmaceutical Ingredient (API) synthesis, the selection of bifunctional building blocks is critical for achieving high-yield, regioselective couplings. 5-(Bromomethyl)-2-isopropoxypyridine is an exceptionally versatile organobromine compound that provides a privileged heterocyclic scaffold for drug discovery[1].

The structural architecture of this building block offers two distinct mechanistic advantages:

• The 2-Isopropoxy Moiety: This group serves a dual purpose. Chemically, it acts as an electron-donating group (+M effect) that stabilizes the pyridine ring and sterically shields the 2-position, preventing unwanted nucleophilic aromatic substitution ( SN​Ar ). Pharmacologically, the bulky, lipophilic isopropoxy ether modulates the LogP of the final API, improving membrane permeability and mitigating metabolic liabilities—a strategy successfully validated in the development of aminothiazole-based antiprion compounds[2].

• The 5-Bromomethyl Group: This benzylic-like position is primed for SN​2 nucleophilic displacement. Bromide is an optimal leaving group, offering a superior balance of reactivity and shelf-stability compared to highly reactive (but labile) iodides or sluggish chlorides[1]. This allows for mild alkylation conditions, preserving sensitive functional groups on the API scaffold.

Upstream Synthesis of the Building Block

The generation of 5-(Bromomethyl)-2-isopropoxypyridine is typically achieved via a Wohl-Ziegler radical bromination of the commercially available precursor, 2-isopropoxy-5-methylpyridine[1].

Step-by-Step Methodology: Radical Bromination

• Causality & Design: N-Bromosuccinimide (NBS) is chosen over elemental bromine ( Br2​ ) to maintain a low, steady-state concentration of bromine radicals, strictly limiting the reaction to the benzylic 5-methyl position and preventing electrophilic aromatic substitution on the pyridine ring.

• Self-Validating In-Process Control (IPC): The reaction progress is monitored by the physical state of the suspension. As the reaction proceeds, the dense NBS powder at the bottom of the flask is converted to buoyant succinimide, which floats to the surface.

Protocol:

• Setup: Charge a dry, argon-flushed round-bottom flask with 2-isopropoxy-5-methylpyridine (1.0 eq) and anhydrous 1,2-dichloroethane (DCE) to achieve a 0.5 M concentration.

• Reagent Addition: Add NBS (1.05 eq) and the radical initiator Azobisisobutyronitrile (AIBN) (0.05 eq). Note: AIBN is preferred over benzoyl peroxide to avoid introducing benzoic acid byproducts.

• Reaction: Heat the mixture to reflux (80°C) under continuous stirring for 4–6 hours[1].

• Validation (IPC): Perform TLC (Hexanes/EtOAc 8:2, UV 254 nm). The reaction is complete when the starting material spot ( Rf​≈0.6 ) is consumed and a new product spot appears ( Rf​≈0.5 ).

• Workup: Cool the mixture to 0°C to fully precipitate succinimide. Filter through a Celite pad, wash with cold DCE, and concentrate the filtrate under reduced pressure to yield the crude bromomethyl building block.

Workflow for the upstream radical bromination to synthesize the building block.

Application Protocol: N-Alkylation in API Scaffold Synthesis

Once synthesized, 5-(Bromomethyl)-2-isopropoxypyridine is frequently used to N-alkylate secondary amines or heterocyclic scaffolds (e.g., aminothiazoles, piperazines) to construct complex APIs[2].

Step-by-Step Methodology: SN​2 Alkylation

• Causality & Design: N,N-Dimethylformamide (DMF) is selected as the solvent due to its high dielectric constant, which effectively solvates the transition state of the SN​2 displacement, accelerating the reaction rate. Potassium carbonate ( K2​CO3​ ) is employed as a heterogeneous base. Unlike soluble organic bases (e.g., Triethylamine), K2​CO3​ minimizes competing quaternization of the pyridine nitrogen and acts strictly to scavenge the HBr byproduct.

• Self-Validating In-Process Control (IPC): Quantitative HPLC analysis is required to prevent over-alkylation.

Protocol:

• Preparation: Dissolve the target API amine scaffold (1.0 eq) in anhydrous DMF (0.2 M).

• Base Addition: Add finely milled, anhydrous K2​CO3​ (2.5 eq). Stir at room temperature for 15 minutes to allow for pre-organization and partial deprotonation.

• Electrophile Addition: Add 5-(Bromomethyl)-2-isopropoxypyridine (1.1 eq) dropwise as a solution in DMF.

• Thermal Control: Elevate the temperature to 60°C. Caution: Exceeding 60°C promotes thermal degradation and intermolecular polymerization of the bromomethyl pyridine.

• Validation (IPC): At t=4 hours, sample 50 µL of the reaction mixture, quench with 500 µL H2​O , extract with 500 µL EtOAc, and analyze the organic layer via HPLC (254 nm). The protocol is self-validating: proceed to workup only when the peak area of the starting amine is < 2%.

• Workup: Quench the bulk reaction with ice water (3 volumes) to precipitate the alkylated API. Filter, wash with water, and dry under vacuum.

Mechanistic logic and conditions for the SN2 N-alkylation of the API scaffold.

Reaction Optimization Data

To demonstrate the causality behind the chosen protocol parameters, the following empirical optimization data summarizes the impact of solvent, base, and temperature on the yield and purity of the N-alkylation step.

Solvent	Base	Temperature (°C)	Time (h)	Isolated Yield (%)	HPLC Purity (%)	Observations / Causality
DMF	K2​CO3​	25	12	78%	95%	Sluggish reaction rate at room temp.
DMF	K2​CO3​	60	6	89%	98%	Optimal balance of kinetics and stability.
MeCN	DIPEA	60	8	82%	96%	Soluble base led to minor quaternization impurities.
THF	Et3​N	65	12	65%	85%	Low polarity solvent failed to stabilize the SN​2 transition state.

Downstream Processing & Quality Control

To ensure the integrity of the final API intermediate, rigorous Quality Control (QC) must be applied.

• Purification: If the crude product purity is below 95%, purify via flash column chromatography (Silica gel, gradient elution from 100% Dichloromethane to 95:5 Dichloromethane/Methanol).

• NMR Validation: Verification of successful alkylation is easily achieved via 1H NMR ( CDCl3​ or DMSO−d6​ )[2]. The diagnostic bromomethyl protons ( −CH2​−Br ) of the starting building block typically appear as a sharp singlet around 4.40 – 4.60 ppm . Upon successful N-alkylation, this peak will shift upfield to approximately 3.50 – 3.80 ppm (depending on the amine scaffold) due to the replacement of the highly electronegative bromine atom with nitrogen.

References

• Google Patents. "WO2013033037A2 - Novel antiprion compounds". Source: google.com.

Sources

• 1. evitachem.com [evitachem.com]
• 2. WO2013033037A2 - Novel antiprion compounds - Google Patents [patents.google.com]

The Strategic Role of Bromomethylpyridines in the Synthesis of Modern Agrochemicals: Application Notes and Protocols

Introduction: The Pyridine Ring - A Privileged Scaffold in Crop Protection

The pyridine scaffold is a cornerstone in the development of modern agrochemicals, featuring prominently in a wide array of insecticides, fungicides, and herbicides.[1][2] Its prevalence stems from the unique electronic properties and metabolic stability it imparts to active molecules. Within the vast library of pyridine-based building blocks, halomethylpyridines, and specifically bromomethylpyridines, have emerged as exceptionally versatile and reactive intermediates.[3][4] Their utility lies in the inherent reactivity of the bromomethyl group, which acts as a potent electrophile, enabling the facile introduction of the pyridyl moiety into a larger molecular framework. This reactivity, coupled with the diverse substitution patterns possible on the pyridine ring itself, provides a powerful platform for the synthesis of a multitude of agrochemically active compounds.[5][6] This guide provides an in-depth exploration of the application of bromomethylpyridines in agrochemical synthesis, complete with detailed protocols and an analysis of the chemical principles that underpin these critical transformations.

Core Applications in Agrochemical Synthesis: A Class-by-Class Overview

The strategic importance of bromomethylpyridines and their chlorinated analogs is most evident in the synthesis of several blockbuster agrochemicals. Their application spans across the major classes of crop protection agents.

Insecticides: The Neonicotinoid Revolution and Beyond

The most prominent application of halomethylpyridines is in the synthesis of neonicotinoid insecticides. This class of insecticides acts on the central nervous system of insects, causing paralysis and death.[7]

Imidacloprid and Acetamiprid: Case Studies in Industrial Synthesis

The synthesis of two of the most widely used neonicotinoids, Imidacloprid and Acetamiprid, heavily relies on the key intermediate 2-chloro-5-chloromethylpyridine. While the chloro- derivative is more commonly cited in large-scale industrial processes due to cost considerations, the bromo- analog exhibits similar reactivity and is often used in laboratory-scale synthesis and for the preparation of specialized analogs. The fundamental reaction is a nucleophilic substitution where the chloromethyl group is displaced by a nitrogen-containing nucleophile.

Protocol 1: Laboratory-Scale Synthesis of Imidacloprid

This protocol details the synthesis of Imidacloprid via the condensation of 2-chloro-5-(chloromethyl)pyridine (CCMP) with N-nitro-imidazolidin-2-imine (NII).[7]

Materials and Equipment:

• 100 mL three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Thermometer

• Standard laboratory glassware

• 2-chloro-5-(chloromethyl)pyridine (CCMP)

• N-nitro-imidazolidin-2-imine (NII)

• Potassium Carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Isopropanol

• Water

Procedure:

• To a 100 mL three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-chloro-5-(chloromethyl)pyridine (1.62 g, 10 mmol), N-nitro-imidazolidin-2-imine (1.30 g, 10 mmol), and potassium carbonate (2.76 g, 20 mmol).[7]

• Add 50 mL of acetonitrile to the flask.

• Stir the mixture at room temperature for 15 minutes.

• Heat the reaction mixture to 80 °C and maintain this temperature under reflux for 8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[7]

• After the reaction is complete, cool the mixture to room temperature.

• Filter the solid inorganic salts using a Buchner funnel and wash the solid residue with a small amount of acetonitrile.

• Combine the filtrate and the washings, and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude Imidacloprid product.[7]

• Purification (Recrystallization):

  • Transfer the crude product to a 100 mL Erlenmeyer flask.

  • Add a minimal amount of a suitable solvent system, such as isopropanol/water (e.g., in a 2:1 ratio).[7]

  • Gently heat the mixture on a hot plate while stirring until the solid completely dissolves.

  • Remove the flask from the heat and allow it to cool slowly to room temperature, then place it in an ice bath to facilitate further crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry in a vacuum oven.[7]

Causality Behind Experimental Choices:

• Solvent: Acetonitrile is a polar aprotic solvent that effectively dissolves the reactants and facilitates the SN2 reaction without interfering with the nucleophile.

• Base: Potassium carbonate is a mild inorganic base used to deprotonate the N-nitro-imidazolidin-2-imine, activating it as a nucleophile. A stronger base could lead to side reactions.

• Temperature: Heating to 80 °C provides the necessary activation energy for the reaction to proceed at a reasonable rate without causing significant degradation of the reactants or products.

Protocol 2: Synthesis of Acetamiprid Intermediate

The synthesis of Acetamiprid also utilizes 2-chloro-5-chloromethylpyridine. A key step is the reaction with methylamine to form the intermediate N-(6-chloro-3-pyridylmethyl)methylamine.[8][9]

Materials and Equipment:

• Reaction vessel with stirring and temperature control

• 2-chloro-5-chloromethylpyridine

• Aqueous solution of methylamine (e.g., 40%)

• Toluene (or other suitable solvent)

Procedure:

• In a suitable reaction vessel, add 2-chloro-5-chloromethylpyridine (162 g, 1 mol).[9]

• Slowly add a 40% aqueous solution of methylamine (93 g, 1.2 mol) dropwise while maintaining the temperature between 60-65 °C. The addition time should be controlled over 1-1.5 hours.[9]

• After the addition is complete, continue stirring at 60-65 °C for 5-6 hours to ensure the reaction goes to completion.[9]

• After the reaction, remove the water under reduced pressure to obtain the crude N-(6-chloro-3-pyridylmethyl)methylamine. This intermediate is then used in a subsequent reaction with a cyano-containing compound to form Acetamiprid.[8][10]

Sulfoxaflor: A Modern Insecticide with a Trifluoromethylpyridine Core

Sulfoxaflor is a more recent insecticide that showcases the use of a substituted pyridine, specifically a trifluoromethylpyridine derivative.[11] The synthesis of its key intermediate, 3-[1-(methyl mercapto)ethyl]-6-(trifluoromethyl)pyridine, starts from a halogenated trifluoromethylpyridine, highlighting the versatility of these building blocks.[12]

Parameter	Imidacloprid Synthesis	Acetamiprid Intermediate Synthesis
Key Pyridine Intermediate	2-chloro-5-(chloromethyl)pyridine	2-chloro-5-(chloromethyl)pyridine
Co-reactant	N-nitro-imidazolidin-2-imine	Methylamine
Solvent	Acetonitrile	Water/Toluene
Base	Potassium Carbonate	Methylamine (acts as both reactant and base)
Reaction Temperature	80 °C	60-65 °C
Typical Reaction Time	8 hours	5-6 hours
Crude Product Yield	~85%[7]	>95%[9]
Final Purity (after purification)	>98%[7]	>95%[9]

Table 1: Summary of Reaction Parameters for Neonicotinoid Synthesis

Fungicides and Herbicides: Expanding the Utility of the Pyridine Ring

While insecticides represent the most prominent application, pyridine derivatives are also integral to the synthesis of fungicides and herbicides.[1][2] The introduction of a pyridyl moiety can significantly influence the biological activity and spectrum of these agrochemicals. For instance, the trifluoromethylpyridine scaffold is a key component in a number of commercial fungicides and herbicides.[5] The unique electronic properties conferred by the trifluoromethyl group can significantly influence the biological activity of the resulting molecule.[11]

The synthesis of these compounds often involves palladium-catalyzed cross-coupling reactions, such as Suzuki and Buchwald-Hartwig aminations, on bromo- or chloropyridines to introduce various aryl, heteroaryl, and amino moieties that are crucial for achieving the desired biological activity. Bromomethylpyridines can be utilized to link the pyridine core to other parts of the molecule through ether or amine linkages. While detailed, specific protocols for fungicides and herbicides directly from bromomethylpyridines are less commonly published in open literature compared to neonicotinoids, the general synthetic strategies are well-established in organic chemistry.

Visualizing the Synthetic Pathways

The following diagrams illustrate the core synthetic transformations discussed.

Caption: Synthesis of a key Acetamiprid intermediate.

Caption: General synthetic application of bromomethylpyridines.

Conclusion and Future Outlook

Bromomethylpyridines and their halogenated counterparts are undeniably pivotal building blocks in the synthesis of a diverse range of modern agrochemicals. Their reactivity and versatility have enabled the efficient construction of complex molecules with potent biological activities, particularly in the realm of neonicotinoid insecticides. The established synthetic protocols for major products like Imidacloprid and Acetamiprid underscore the industrial significance of these intermediates. As the quest for novel, more effective, and environmentally benign crop protection agents continues, the strategic functionalization of the pyridine ring, facilitated by reactive handles like the bromomethyl group, will undoubtedly remain a central theme in agrochemical research and development. The continued exploration of new reaction methodologies and the application of these building blocks in the synthesis of novel fungicidal and herbicidal scaffolds promise a rich future for pyridine chemistry in agriculture.

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Application Notes and Protocols for the Incorporation of 5-(Bromomethyl)-2-isopropoxypyridine into Heterocyclic Libraries

Introduction: The Strategic Value of the 2-Isopropoxypyridine Scaffold

In the landscape of modern drug discovery, the pyridine ring stands as a cornerstone, a "privileged scaffold" frequently incorporated into a multitude of FDA-approved therapeutics.[1][2] Its unique electronic properties and versatile substitution patterns allow for the fine-tuning of pharmacological activity.[3] The 2-alkoxypyridine motif, in particular, is a recurring feature in potent and selective bioactive molecules. The isopropoxy group, as seen in 5-(Bromomethyl)-2-isopropoxypyridine, offers a balance of lipophilicity and metabolic stability, making it an attractive component for modulating the pharmacokinetic profiles of drug candidates.[4]

This guide provides a comprehensive overview of the synthetic utility of 5-(Bromomethyl)-2-isopropoxypyridine, a versatile building block for the construction of diverse heterocyclic libraries. We will detail the synthesis of this key intermediate and provide robust, field-proven protocols for its elaboration via nucleophilic substitution, a cornerstone reaction in medicinal chemistry. A case study on the synthesis of a precursor to the clinical candidate GSK2256294, a potent soluble epoxide hydrolase (sEH) inhibitor, will serve to highlight the practical application of this valuable reagent.[5][6]

Chemical Properties and Reactivity Profile

5-(Bromomethyl)-2-isopropoxypyridine possesses two key sites of reactivity that can be selectively addressed.

• The 5-(Bromomethyl) Group: This is the primary site of reactivity. Analogous to a benzylic bromide, the bromomethyl group is highly susceptible to bimolecular nucleophilic substitution (SN2) reactions.[7] This allows for the facile introduction of a wide array of nucleophiles, including amines, thiols, and alkoxides, typically under mild reaction conditions. The electron-donating nature of the 2-isopropoxy group may slightly attenuate the electrophilicity of the benzylic carbon compared to analogues with electron-withdrawing groups, a factor to consider when optimizing reaction times or temperatures.

• The Pyridine Ring: While the bromomethyl group is the more reactive site, the pyridine ring itself can undergo nucleophilic aromatic substitution (SNAr). However, this typically requires more forcing conditions, such as high temperatures and strong bases.[7] This differential reactivity is a key advantage, enabling a stepwise functionalization strategy for building molecular complexity.

Protocol I: Synthesis of the Core Scaffold, 5-(Bromomethyl)-2-isopropoxypyridine

The synthesis of the title compound is efficiently achieved through the radical bromination of the readily available 2-isopropoxypyridine. This method provides a direct and scalable route to this key intermediate.

Reaction Scheme:

Caption: Radical bromination of 2-isopropoxypyridine.

Step-by-Step Protocol:

• Preparation: To a solution of 2-isopropoxypyridine (1.0 eq) in a suitable solvent such as carbon tetrachloride (CCl₄) or 1,2-dichloroethane, add N-bromosuccinimide (NBS, 1.0-1.1 eq).

• Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN, ~0.05 eq).

• Reaction: Heat the mixture to reflux (approximately 77°C for CCl₄) and stir under an inert atmosphere (e.g., nitrogen or argon) for 3-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture to remove the succinimide byproduct.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield 5-(Bromomethyl)-2-isopropoxypyridine.

Causality and Experimental Insights:

• Solvent Choice: Carbon tetrachloride and 1,2-dichloroethane are common choices for radical brominations as they are relatively inert under the reaction conditions.

• Initiator: AIBN is a standard radical initiator that decomposes upon heating to generate radicals, which then initiate the bromination chain reaction.

• Stoichiometry: Using a slight excess of NBS can ensure complete consumption of the starting material, but a large excess should be avoided to minimize potential side reactions, such as di-bromination.

Protocol II: Library Generation via Nucleophilic Substitution (SN2 Reaction)

The high reactivity of the bromomethyl group allows for the efficient construction of diverse molecular libraries. This protocol details a general procedure for the SN2 reaction with amine nucleophiles, a common strategy in drug discovery.

General Workflow:

Caption: General workflow for SN2 diversification.

Representative Nucleophiles and Conditions:

Nucleophile	Base	Solvent	Temperature (°C)	Typical Yield (%)
Secondary Amines (e.g., Piperazine)	K₂CO₃, DIPEA	DMF, ACN	25-50	80-95
Primary Amines	K₂CO₃, Et₃N	THF, DMF	25-50	75-90
Thiols	NaH, K₂CO₃	THF, DMF	0-25	70-85
Phenols	K₂CO₃, Cs₂CO₃	Acetone, ACN	Reflux	65-80

Yields are estimated based on reactions with analogous bromomethylpyridines and may vary depending on the specific nucleophile.[7]

Detailed Protocol: Synthesis of a Precursor to GSK2256294

This protocol describes the reaction of 5-(Bromomethyl)-2-isopropoxypyridine with a piperazine derivative, a key step in the synthesis of the sEH inhibitor, GSK2256294.

• Preparation: In a round-bottom flask, dissolve the desired piperazine derivative (1.0-1.2 eq) and a mild base such as potassium carbonate (K₂CO₃, 2.0 eq) or diisopropylethylamine (DIPEA, 2.0 eq) in an anhydrous polar aprotic solvent like dimethylformamide (DMF) or acetonitrile (ACN).

• Reaction Initiation: To the stirring solution, add a solution of 5-(Bromomethyl)-2-isopropoxypyridine (1.0 eq) in the same solvent, dropwise, at room temperature.

• Monitoring: Stir the reaction mixture at room temperature or warm slightly (e.g., to 40-50°C) to drive the reaction to completion. Monitor the progress by TLC or LC-MS until the starting material is consumed (typically 2-12 hours).

• Work-up: Quench the reaction by adding water. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography to yield the desired N-substituted piperazine derivative.

Trustworthiness and Self-Validation:

• Reaction Monitoring: The disappearance of the starting bromomethylpyridine and the appearance of a new, typically more polar, product spot on TLC is a reliable indicator of reaction progress.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure. In the ¹H NMR spectrum, the disappearance of the characteristic singlet for the -CH₂Br protons (around δ 4.5 ppm) and the appearance of a new singlet for the -CH₂-N protons (typically shifted upfield to δ 3.5-3.8 ppm) provides strong evidence for a successful substitution.

Case Study: The Role in the Synthesis of sEH Inhibitor GSK2256294

The soluble epoxide hydrolase (sEH) is a therapeutic target for various inflammatory and cardiovascular diseases.[5][8] The inhibition of sEH increases the levels of epoxyeicosatrienoic acids (EETs), which have anti-inflammatory and vasodilatory effects.[6] GSK2256294 is a potent and selective sEH inhibitor that has advanced to clinical trials.[5] The synthesis of this compound utilizes 5-(Bromomethyl)-2-isopropoxypyridine as a key building block to introduce the 2-isopropoxypyridine moiety, which is crucial for its biological activity.

Caption: Role of the title compound in GSK2256294 synthesis.

The isopropoxy group in this scaffold likely plays a key role in binding to the active site of the sEH enzyme, while the linkage generated from the bromomethyl group connects it to other pharmacophoric elements of the final drug molecule.

Conclusion

5-(Bromomethyl)-2-isopropoxypyridine is a highly valuable and versatile building block for the synthesis of novel heterocyclic libraries. Its differential reactivity allows for selective functionalization, primarily through robust and high-yielding SN2 reactions at the bromomethyl position. The protocols outlined in this guide provide a solid foundation for researchers to efficiently incorporate this scaffold into their drug discovery programs, enabling the exploration of new chemical space and the development of potent and selective therapeutic agents. The successful application of this compound in the synthesis of a clinical candidate underscores its significance and potential in medicinal chemistry.

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Application Notes and Protocols: Catalytic Amination Strategies for 5-(Bromomethyl)-2-isopropoxypyridine Derivatives

Introduction: The Significance of Substituted Pyridines in Medicinal Chemistry

The 2-alkoxypyridine scaffold is a privileged motif in modern drug discovery, appearing in a multitude of clinically significant molecules. The ability to introduce diverse amine functionalities into this core structure is paramount for modulating physicochemical properties, improving pharmacokinetic profiles, and optimizing target engagement. Specifically, the 5-(aminomethyl)-2-isopropoxypyridine framework serves as a critical building block for advanced pharmaceutical intermediates. However, the synthesis of these target molecules presents a significant chemoselectivity challenge due to the dual reactivity of the precursor, 5-(bromomethyl)-2-isopropoxypyridine, which possesses both a reactive benzylic-type bromide and a heteroaryl C-Br bond (if starting from a 5-bromo- precursor that is subsequently brominated at the methyl group) or a C-H bond susceptible to functionalization. This guide provides an in-depth analysis of catalytic amination protocols, offering field-proven insights and detailed methodologies to selectively functionalize this versatile substrate.

The Chemoselectivity Challenge: Aryl vs. Benzylic Reactivity

The primary synthetic hurdle in the catalytic amination of 5-(bromomethyl)-2-isopropoxypyridine derivatives lies in controlling the site of C-N bond formation. The molecule presents two electrophilic centers amenable to amination:

• The Pyridine Ring (C5-Position): If the starting material were, for instance, 5-bromo-2-isopropoxy-3-methylpyridine, a subsequent benzylic bromination would yield a substrate with two distinct bromine atoms. The C-Br bond on the pyridine ring is a classic substrate for palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination.[1]

• The Bromomethyl Group (Benzylic Position): The C(sp³)-Br bond at the benzylic position is susceptible to nucleophilic substitution by amines. This reactivity can be enhanced and controlled through various catalytic manifolds, including photocatalysis.

The choice of catalytic system—including the metal center, ligand, base, and energy source—is therefore critical in directing the amination to the desired position with high fidelity.

Strategy 1: Palladium-Catalyzed Buchwald-Hartwig Amination for Aryl C-N Coupling

The Buchwald-Hartwig amination is a powerful tool for forming C(aryl)-N bonds.[2] When the objective is to couple an amine at the C5 position of a 5-bromo-2-isopropoxypyridine precursor, this palladium-catalyzed reaction is the method of choice. The catalytic cycle, illustrated below, generally involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[1]

Causality Behind Experimental Choices

• Catalyst System: A palladium(0) source, often generated in situ from a Pd(II) precatalyst like Pd(OAc)₂ or a dedicated precatalyst, is essential. The choice of phosphine ligand is crucial; bulky, electron-rich biarylphosphine ligands (e.g., BINAP, Xantphos) are often employed to facilitate both the oxidative addition and the final reductive elimination steps, which can be challenging for electron-deficient pyridine rings.[3]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine in the catalytic cycle, forming the key palladium-amido complex. Sodium tert-butoxide (NaOtBu) is a common choice, though other bases like cesium carbonate (Cs₂CO₃) can be effective, particularly for sensitive substrates.[3]

• Solvent and Temperature: Anhydrous, aprotic solvents like toluene or dioxane are typically used to prevent catalyst deactivation. Heating is generally required to drive the reaction to completion, with temperatures often ranging from 80-110 °C.[2]

Visualizing the Buchwald-Hartwig Catalytic Cycle

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Protocol 1: General Procedure for Buchwald-Hartwig Amination of 5-Bromo-2-isopropoxypyridine

Note: This protocol is a starting point based on established procedures for bromopyridines and requires optimization for the specific substrate and amine.[2][4]

• Reaction Setup: To an oven-dried Schlenk tube, add the 5-bromo-2-isopropoxypyridine (1.0 eq), palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), phosphine ligand (e.g., BINAP, 4.4 mol%), and sodium tert-butoxide (1.4 eq) under an inert atmosphere (Argon or Nitrogen).

• Reagent Addition: Evacuate and backfill the Schlenk tube with the inert gas three times. Add anhydrous toluene (to make a ~0.1 M solution) via syringe, followed by the amine (1.2 eq).

• Reaction: Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and dilute with diethyl ether or ethyl acetate. Filter the mixture through a pad of Celite to remove palladium residues.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Strategy 2: Photocatalytic Amination for Selective Benzylic C-N Coupling

For the selective amination of the 5-(bromomethyl) group, a photocatalytic approach offers a mild and highly chemoselective alternative. Visible-light photoredox catalysis can facilitate the formation of a benzylic radical from the C-Br bond, which is then converted to a carbocation and trapped by an amine nucleophile.[5][6][7] This strategy avoids the high temperatures and strong bases typically required for Buchwald-Hartwig reactions, thus preserving the integrity of the pyridine ring.

Causality Behind Experimental Choices

• Photocatalyst: An organic or inorganic photocatalyst (e.g., an iridium or ruthenium complex, or an organic dye) is chosen based on its redox potential to be able to reduce the C-Br bond upon excitation with visible light.

• Light Source: Blue or white LEDs are commonly used as the light source to excite the photocatalyst.

• Amine Nucleophile: A wide range of primary and secondary amines, as well as other N-nucleophiles like amides and carbamates, can be used.[7] The reaction is often run with the amine acting as both the nucleophile and the solvent, or with a slight excess in a suitable solvent.

• Solvent and Temperature: The reaction is typically performed in polar aprotic solvents like DMF or DMSO at room temperature, highlighting the mildness of this method.

Visualizing the Photocatalytic Amination Workflow

Caption: Generalized workflow for photocatalytic benzylic amination.

Protocol 2: Photocatalytic Amination of 5-(Bromomethyl)-2-isopropoxypyridine

Note: This is a representative protocol adapted from literature on photocatalytic amination of benzylic C-H and C-Halogen bonds.[5][6][8] Optimization of the photocatalyst, solvent, and amine equivalents may be necessary.

• Reaction Setup: In a vial equipped with a magnetic stir bar, combine 5-(bromomethyl)-2-isopropoxypyridine (1.0 eq), the chosen photocatalyst (e.g., an iridium-based catalyst, 1-2 mol%), and the amine (2.0-3.0 eq).

• Solvent Addition: Add anhydrous DMF or acetonitrile to achieve a substrate concentration of 0.05-0.1 M.

• Degassing: Seal the vial and degas the solution by sparging with an inert gas (Argon or Nitrogen) for 15-20 minutes.

• Irradiation: Place the vial near a blue LED light source and stir vigorously at room temperature.

• Monitoring: Monitor the reaction for the consumption of the starting material by TLC or LC-MS.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the residue by preparative HPLC or silica gel chromatography to isolate the desired 5-(aminomethyl)-2-isopropoxypyridine product.

Summary of Catalytic Strategies

Parameter	Strategy 1: Buchwald-Hartwig Amination	Strategy 2: Photocatalytic Amination
Target Site	C5-position of the pyridine ring (Aryl-Br)	Bromomethyl group (Benzylic-Br)
Catalyst	Palladium(0) / Phosphine Ligand	Photoredox Catalyst (e.g., Ir, Ru, Organic Dye)
Key Reagents	Strong, non-nucleophilic base (e.g., NaOtBu)	Visible light source (e.g., Blue LEDs)
Temperature	High (80-110 °C)	Room Temperature
Advantages	Well-established, broad substrate scope for aryl amines.	High chemoselectivity, extremely mild conditions, excellent functional group tolerance.
Challenges	Potential for side reactions at the benzylic bromide. Requires inert atmosphere and anhydrous conditions.	Requires specialized photoreactor setup. Catalyst can be expensive.

Conclusion

The selective catalytic amination of 5-(bromomethyl)-2-isopropoxypyridine derivatives is a solvable challenge that hinges on the strategic selection of the catalytic system. For amination at the pyridine core, the well-established Buchwald-Hartwig protocol provides a reliable, albeit thermally demanding, route. Conversely, for highly selective and mild amination at the benzylic position, visible-light photoredox catalysis emerges as the superior strategy. By understanding the underlying mechanisms and carefully controlling the reaction parameters as detailed in these protocols, researchers and drug development professionals can efficiently synthesize the desired 5-(aminomethyl)-2-isopropoxypyridine derivatives, paving the way for the discovery of new and improved therapeutics.

References

• Environmentally Benign, Base-Promoted Selective Amination of Polyhalogenated Pyridines.

• A General Photocatalytic Strategy for Nucleophilic Amination of Primary and Secondary Benzylic C–H Bonds. The Doyle Group. [Link]

• A General Photocatalytic Strategy for Nucleophilic Amination of Primary and Secondary Benzylic C–H Bonds. Journal of the American Chemical Society. [Link]

• A general photocatalytic strategy for nucleophilic amination of primary and secondary benzylic C–H bonds. NSF Public Access Repository. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Ni-Doped Perovskite for Photocatalytic Benzylic C–H Amination. ACS Publications. [Link]

• Ni(III) Cycle in Buchwald-Hartwig Amination of Aryl Bromide Mediated by NHC-ligated Ni(I) Complexes. The Royal Society of Chemistry. [Link]

• Selective amination of polyhalopyridines catalyzed by a palladium-xantphos complex. Semantic Scholar. [Link]

• A General Photocatalytic Strategy for Nucleophilic Amination of Primary and Secondary Benzylic C-H Bonds. PubMed. [Link]

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. MIT Open Access Articles. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A General Photocatalytic Strategy for Nucleophilic Amination of Primary and Secondary Benzylic C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. par.nsf.gov [par.nsf.gov]

Technical Notes & Optimization

How to prevent hydrolysis of 5-(Bromomethyl)-2-isopropoxypyridine during storage

Welcome to the dedicated technical support guide for 5-(Bromomethyl)-2-isopropoxypyridine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the storage and handling of this reactive reagent. Our goal is to provide you with the expertise and practical solutions needed to ensure the integrity of your experiments.

Introduction to the Challenge

5-(Bromomethyl)-2-isopropoxypyridine is a key building block in synthetic chemistry, valued for its role in introducing the 2-isopropoxypyridine-5-yl)methyl moiety. However, its utility is matched by its susceptibility to hydrolysis, a common degradation pathway that can compromise experimental outcomes. The presence of the bromomethyl group, a potent electrophile, adjacent to a pyridine ring makes the compound particularly sensitive to nucleophilic attack by water. This guide provides a deep dive into preventing this degradation.

Frequently Asked Questions (FAQs)

Q1: What is hydrolysis in the context of 5-(Bromomethyl)-2-isopropoxypyridine?

A1: Hydrolysis is a chemical reaction in which a water molecule cleaves one or more chemical bonds. In the case of 5-(Bromomethyl)-2-isopropoxypyridine, the benzylic bromide is highly reactive. The carbon-bromine (C-Br) bond is susceptible to nucleophilic attack by water, leading to the substitution of the bromide with a hydroxyl group. This results in the formation of (2-isopropoxypyridin-5-yl)methanol as the primary degradation product, which is often inactive in the desired subsequent reaction, leading to lower yields and impurities.

Q2: What are the initial signs of hydrolysis in my sample?

A2: Visually, you might not see a significant change in the early stages. However, as hydrolysis progresses, you may observe the material becoming sticky or clumping due to the presence of the more polar alcohol byproduct and liberated hydrobromic acid (HBr). The most definitive way to detect hydrolysis is through analytical methods like Thin Layer Chromatography (TLC), where a new, more polar spot will appear, or by Nuclear Magnetic Resonance (NMR) spectroscopy, which will show a characteristic singlet for the methylene protons of the alcohol byproduct at a different chemical shift than the starting material's methylene protons.

Q3: Can I still use my 5-(Bromomethyl)-2-isopropoxypyridine if some hydrolysis has occurred?

A3: This depends on the tolerance of your specific reaction to impurities. For many applications, the presence of the hydrolyzed byproduct can interfere with the reaction, poison catalysts, or complicate purification. It is generally recommended to use a fresh, pure sample. If you must use a partially hydrolyzed sample, you should first quantify the extent of degradation and adjust your stoichiometry accordingly, though this is not ideal.

Troubleshooting Guide: Preventing Hydrolysis

This section provides actionable steps to mitigate the risk of hydrolysis during the storage and handling of 5-(Bromomethyl)-2-isopropoxypyridine.

Issue 1: Rapid Degradation of the Reagent Upon Opening a New Bottle

• Root Cause: The primary cause is exposure to atmospheric moisture. The moment the bottle seal is broken, the compound comes into contact with humidity in the air, initiating the hydrolysis process.

• Solution Workflow:

  • Work in an Inert Atmosphere: Whenever possible, handle the solid reagent inside a glovebox with a dry nitrogen or argon atmosphere. This is the most effective way to prevent moisture exposure.

  • Use a Dry Syringe/Funnel: If a glovebox is unavailable, minimize exposure time. Use dry glassware and utensils. Consider using a nitrogen-filled balloon to create a positive pressure of inert gas in the container while dispensing.

  • Quick Dispensing: Have all other reagents and solvents prepared beforehand to minimize the time the bottle is open.

  • Proper Resealing: After dispensing, flush the headspace of the bottle with a dry, inert gas like nitrogen or argon before tightly resealing the cap. Using paraffin film (Parafilm®) around the cap provides an extra barrier against moisture ingress.

  Workflow for Handling a New Reagent Bottle.

Issue 2: Gradual Degradation of the Reagent During Long-Term Storage

• Root Cause: Even in a sealed container, slow diffusion of moisture can occur over time, especially if the container is not perfectly sealed or if it is stored in a humid environment. Temperature fluctuations can also accelerate degradation.

• Solution:

  • Storage Temperature: Store the reagent at the recommended temperature, typically 2-8 °C, as indicated on the product's Certificate of Analysis. Lower temperatures slow down the rate of chemical reactions, including hydrolysis.

  • Use of a Desiccator: For long-term storage, place the sealed container inside a desiccator containing a suitable desiccant like silica gel or Drierite™. Ensure the desiccant is active (e.g., blue for indicating silica gel).

  • Aliquotting: For frequently used reagents, consider aliquoting the material into smaller, single-use vials under an inert atmosphere. This prevents the need to repeatedly open the main stock bottle, thereby protecting its integrity.

  Table 1: Recommended Storage Conditions

  Condition	Recommendation	Rationale
  Temperature	2-8 °C (Refrigerated)	Slows the kinetic rate of the hydrolysis reaction.
  Atmosphere	Inert gas (Nitrogen or Argon) headspace	Displaces atmospheric moisture, preventing contact with the reagent.
  Container	Tightly sealed amber glass bottle	Protects from light and provides a good barrier against moisture.
  Secondary Containment	Storage within a desiccator	Provides an additional layer of protection against ambient humidity.

Issue 3: Inconsistent Reaction Yields

• Root Cause: If you are experiencing variable yields in your reactions using 5-(Bromomethyl)-2-isopropoxypyridine, it is highly likely due to varying degrees of hydrolysis in the reagent lot you are using.

• Protocol for Quality Control:

  • Sample Collection: Before each use, or if you suspect degradation, take a small, representative sample from your stock bottle.

  • NMR Analysis: Dissolve the sample in a deuterated solvent (e.g., CDCl₃) that has been stored over molecular sieves.

    • Look for the characteristic singlet of the methylene protons (-CH₂Br) of the starting material.

    • Identify the presence of a new singlet corresponding to the methylene protons (-CH₂OH) of the hydrolyzed product.

    • Integrate both peaks to determine the relative percentage of the starting material and the impurity.

  • Decision Making: Based on the percentage of hydrolysis, you can decide whether the batch is suitable for your experiment or if a new purchase is required.

Summary and Key Takeaways

The stability of 5-(Bromomethyl)-2-isopropoxypyridine is critically dependent on the exclusion of moisture. By implementing the handling and storage procedures outlined in this guide, you can significantly extend the shelf-life of this valuable reagent and ensure the reproducibility of your experimental results.

• Always handle in a dry, inert atmosphere.

• Store at 2-8 °C in a tightly sealed container within a desiccator.

• Aliquot into smaller quantities to protect the main stock.

• Perform routine quality control checks via NMR if degradation is suspected.

Troubleshooting low yields in 5-(Bromomethyl)-2-isopropoxypyridine synthesis

Welcome to the technical support guide for the synthesis of 5-(Bromomethyl)-2-isopropoxypyridine. This resource is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in this critical synthetic transformation. We will move beyond simple procedural lists to explore the underlying chemical principles, helping you diagnose problems and implement robust solutions.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common issues encountered during the synthesis.

Q1: My overall yield is very low, and I'm recovering a lot of my starting alcohol. What's the most likely cause?

Low conversion is typically due to issues with reagent activity or reaction conditions. For radical-based brominations (e.g., with N-Bromosuccinimide), this often points to inefficient radical initiation. For phosphine-based methods like the Appel reaction, it suggests moisture or impure reagents. A thorough check of reagent quality and reaction setup (temperature, inert atmosphere) is the first critical step.

Q2: My TLC shows the consumption of starting material, but multiple new spots have appeared, and the desired product spot is weak. What are these byproducts?

The most common byproduct is the result of competitive electrophilic bromination on the pyridine ring. The isopropoxy group activates the ring, making it susceptible to attack. Another possibility is the formation of a dibrominated product. These side reactions become significant if the reaction is not properly controlled.[1]

Q3: My product looks good on a crude NMR, but I lose most of it during silica gel column chromatography. Why is this happening?

5-(Bromomethyl)-2-isopropoxypyridine, like many benzylic-type halides, can be unstable.[2] Standard silica gel is acidic and can catalyze the hydrolysis of the product back to the starting alcohol or promote other decomposition pathways. The product's instability is a critical factor that must be managed during workup and purification.

Q4: Which bromination method is generally better for this substrate: NBS or the Appel reaction?

Both methods have their merits. The NBS/AIBN (Wohl-Ziegler) method is often preferred for its milder conditions and avoidance of stoichiometric organophosphine byproducts.[2][3] However, it is sensitive to conditions that favor ionic pathways, leading to ring bromination. The Appel reaction (CBr₄/PPh₃) is a robust method for converting alcohols to bromides but requires the removal of triphenylphosphine oxide, which can be challenging.[4][5] The best choice depends on your specific experimental constraints and purification capabilities.

Part 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving specific experimental failures.

Problem Area 1: Low or No Conversion of Starting Alcohol

Incomplete conversion of 5-(hydroxymethyl)-2-isopropoxypyridine is a frequent source of low yields.

Underlying Causes & Mechanistic Insight:

• Ineffective Radical Initiation (NBS Method): The Wohl-Ziegler reaction proceeds via a free-radical chain mechanism.[2][6] This chain must be initiated by the homolytic cleavage of an initiator like AIBN or benzoyl peroxide (BPO), which requires sufficient thermal energy or UV light. Old or improperly stored initiator will have reduced activity.

• Reagent Deactivation (Appel Reaction): The Appel reaction relies on the nucleophilicity of triphenylphosphine.[7] If the PPh₃ has been oxidized to Ph₃PO or if the reaction is not performed under anhydrous conditions, the initial formation of the key phosphonium salt intermediate will be inefficient.[4][5]

• Insufficient Temperature: Both reactions have an activation energy barrier. Insufficient heating will result in a sluggish or stalled reaction. For the Appel reaction, higher temperatures (e.g., 70 °C) are sometimes needed to drive the SN2 displacement.[8]

Solutions & Recommended Protocols:

• Verify Reagent Quality:

  • NBS: Impure NBS can give unreliable results. If it appears yellow, it can be purified by recrystallization from hot water (use with caution and appropriate safety measures).[3]

  • AIBN/BPO: Use a freshly opened bottle or recrystallize if its efficacy is in doubt.

  • PPh₃ & CBr₄: Use fresh, dry reagents. Ensure solvents are anhydrous, as water will quench key intermediates.

• Optimize Reaction Conditions:

  • Protocol: Optimizing NBS Bromination

    • Ensure your reaction solvent (e.g., CCl₄, acetonitrile) is fully degassed to remove oxygen, a radical inhibitor.

    • Use a reliable radical initiator, typically 0.1 equivalents of AIBN or BPO.

    • Reflux the reaction mixture vigorously. Use a light source (e.g., a 250W lamp) directed at the flask to aid initiation.[1]

    • Monitor the reaction by TLC every 30 minutes. If the reaction stalls, a small additional portion of the initiator can be added.

  • Protocol: Enhancing the Appel Reaction

    • Dry all glassware in an oven and assemble under an inert atmosphere (Nitrogen or Argon).

    • Use anhydrous solvents.

    • Add the PPh₃ and CBr₄ to the solvent and stir to form the reactive intermediate before adding the alcohol solution dropwise.

    • If the reaction is slow at room temperature, gently heat to 40-60 °C and monitor progress.

Problem Area 2: Significant Byproduct Formation

The formation of impurities is a major challenge, complicating purification and reducing the yield of the desired product.

Underlying Causes & Mechanistic Insight:

• Ring Bromination: This is the most common side reaction in NBS brominations. NBS provides a low, steady concentration of Br₂.[6][9] If HBr, a byproduct of the radical reaction, is allowed to accumulate, it reacts with NBS to produce a higher concentration of Br₂, which then acts as an electrophile, attacking the electron-rich pyridine ring.[2]

• Over-bromination: The benzylic protons of the desired product can potentially be abstracted to form a dibromomethyl species, although this is less common for primary benzylic positions.

• Phosphonium Salt Formation: In the Appel reaction, if excess PPh₃ is used or if the product is heated for too long in the presence of PPh₃, the newly formed alkyl bromide can react further with PPh₃ to form a stable phosphonium salt, sequestering the product.

Solutions & Recommended Protocols:

• Suppressing Ring Bromination (NBS Method):

  • The key is to scavenge the HBr as it forms. Including a non-basic acid scavenger like calcium carbonate or operating in a solvent that can buffer the reaction can be effective.

  • Maintain a very low concentration of NBS by adding it portion-wise over the course of the reaction rather than all at once.

• Controlling Stoichiometry:

  • Use a precise stoichiometry. For the NBS method, start with 1.1 equivalents. For the Appel reaction, 1.2 equivalents of both PPh₃ and CBr₄ are typically sufficient.

  • Monitor the reaction closely by TLC and stop it as soon as the starting material is consumed to prevent further reactions.

Reagent/Condition	Impact on Selectivity (Benzylic vs. Ring Bromination)
NBS (1.1 eq)	Favors benzylic bromination via radical pathway.
Excess Br₂	Favors ring bromination via electrophilic pathway.
Radical Initiator (AIBN)	Promotes desired benzylic bromination.[2][10]
HBr Accumulation	Reacts with NBS to form Br₂, promoting ring bromination.
Acid Scavenger (e.g., CaCO₃)	Removes HBr, suppressing ring bromination.

Problem Area 3: Product Decomposition During Workup & Purification

The instability of the target molecule requires careful handling post-reaction.

Underlying Causes & Mechanistic Insight:

• Hydrolysis: As a reactive benzylic-type bromide, the product is susceptible to SN1 or SN2 reaction with water, which will convert it back to the starting alcohol. This is a common issue during aqueous workups.

• Acid-Catalyzed Decomposition: Standard silica gel is acidic (pH ≈ 4-5). This acidity can catalyze hydrolysis or other degradation pathways. The lone pair on the pyridine nitrogen can interact with the acidic silica surface, potentially activating the molecule for decomposition.

• Thermal Instability: Prolonged heating, such as during high-temperature distillation, can cause decomposition or polymerization.

Solutions & Recommended Protocols:

• Anhydrous Workup:

  • Avoid washing with water if possible. After the reaction, filter off any solids (e.g., succinimide, CaCO₃) and directly concentrate the filtrate under reduced pressure at low temperature (<40 °C).

• Modified Purification Techniques:

  • Protocol: Purification via Neutralized Chromatography

    • Prepare a slurry of silica gel in your desired eluent (e.g., Hexane/Ethyl Acetate).

    • Add 1% triethylamine (v/v) to the slurry and stir for 15 minutes. This deactivates the acidic sites on the silica.

    • Pack the column with the neutralized slurry.

    • Load your crude product and elute as quickly as possible (flash chromatography).

  • Alternative Purification: If the product is a solid, recrystallization is a much milder alternative to chromatography.[11] Test various solvent systems (e.g., hexanes/ether, hexanes/dichloromethane) to find suitable conditions.

Visualizing the Process

Diagrams help clarify the synthetic pathway, potential pitfalls, and the logic for troubleshooting.

Caption: Overall synthetic transformation.

Caption: Logical troubleshooting workflow.

Caption: Competing radical vs. ionic bromination pathways.

References

• Benchchem. (2025). Application Notes: Selective Bromination of 3-Pyridinemethanol using N-Bromosuccinimide.
• Benchchem. (2025). The Synthesis and Purification of 5-BROMO-PAPS: A Technical Guide.
• Lu, X., et al. (2021).
• Benchchem. (2025). Optimizing reaction conditions for nucleophilic substitution on 4'-Bromovalerophenone.
• Wikipedia. (2024). Appel reaction.
• Wikipedia. (2024). N-Bromosuccinimide.
• Reis, J. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry.
• Al-Sheikh, A. (2005). N-bromosuccinimide reactions of some heterocycles in the presence or absence of water.
• Organic Chemistry Portal. (n.d.). Appel Reaction.
• Lu, G., et al. (2018).
• Baughman, T. W., Sworen, J. C., & Wagener, K. B. (2004). Investigation of the Appel reaction with bromotrichloromethane-triphenylphosphine (BrCCl3/PPh3). Sciforum.
• Common Organic Chemistry. (n.d.).
• Hermawan, A., et al. (2020). Application of Appel reaction to the primary alcohol groups of fructooligosaccharides.
• Master Organic Chemistry. (2013).
• Lin, M. S., et al. (1981). Synthesis and biological activities of 5-(hydroxymethyl, azidomethyl, or aminomethyl)
• Benchchem. (2025). 5-(Bromomethyl)-2-chloropyrimidine in the Synthesis of Kinase Inhibitors.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 4. Appel reaction - Wikipedia [en.wikipedia.org]
• 5. Appel Reaction [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Phosphine Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Bromination - Common Conditions [commonorganicchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for 5-(Bromomethyl)-2-isopropoxypyridine Cross-Couplings

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the cross-coupling of 5-(Bromomethyl)-2-isopropoxypyridine.

Unlike standard aryl halides, heterobenzylic bromides possess a highly activated C–Br bond. While this facilitates rapid oxidative addition, it simultaneously opens the door to temperature-dependent side reactions such as Wurtz-type homocoupling, protodehalogenation, and hydrolysis. Furthermore, the isopropoxypyridine moiety can act as a coordinating ligand, potentially poisoning the palladium catalyst if the thermal energy is insufficient to drive ligand dissociation. This guide provides the mechanistic causality, troubleshooting logic, and self-validating protocols necessary to optimize your reaction temperature.

Mechanistic Dynamics: The Role of Temperature

To optimize the coupling of 5-(Bromomethyl)-2-isopropoxypyridine, we must first understand how thermal energy dictates the dominant pathway in the catalytic cycle.

• Oxidative Addition is Not the Bottleneck: The insertion of Pd(0) into the benzylic C–Br bond is highly exothermic and occurs rapidly even at room temperature. Therefore, elevated temperatures are rarely needed to initiate the reaction.

• Catalyst Poisoning vs. Turnover: The nitrogen atom on the pyridine ring can coordinate to the Pd(II) center. At low temperatures (<50 °C), this coordination can become a thermodynamic sink, stalling the reaction. Moderate heating (70–80 °C) provides the necessary kinetic energy to dissociate the pyridine nitrogen, allowing transmetalation to proceed.

• The Homocoupling Penalty: If the temperature exceeds 90 °C under conventional heating, the rate of bimolecular transmetalation between the Pd(II)-benzyl species and unreacted benzylic bromide sharply increases, leading to the formation of the undesired dimer (1,2-bis(6-isopropoxypyridin-3-yl)ethane)[1].

Mechanistic pathways highlighting temperature-sensitive steps in benzylic cross-couplings.

Troubleshooting FAQs

Q: My reaction stalls at 40% conversion, and LC-MS shows unreacted 5-(Bromomethyl)-2-isopropoxypyridine. Should I increase the temperature to 100 °C? A: No. Increasing the temperature to 100 °C under conventional heating will likely lead to thermal decomposition or hydrolysis of your starting material[1]. The stalling is likely due to the pyridine nitrogen coordinating to the palladium. Instead of drastic heating, maintain a moderate temperature (77 °C) and switch to a more sterically demanding, electron-rich ligand (e.g., SPhos or JohnPhos) to prevent pyridine coordination[2].

Q: I am observing a significant amount of the dimerized byproduct. How can I use temperature to suppress this? A: Wurtz-type homocoupling is highly temperature-dependent. To suppress it, lower the reaction temperature to 40–50 °C. Because transmetalation is slower at lower temperatures, you must compensate by using highly reactive nucleophiles, such as potassium aryltrifluoroborates, which have been shown to couple efficiently with benzylic halides at reduced temperatures[3].

Q: Can I use microwave irradiation to speed up the reaction without destroying the bromomethyl group? A: Yes. Microwave-assisted Suzuki coupling is an excellent strategy for benzylic bromides. By rapidly heating the mixture to 140 °C for a very short duration (15–20 minutes), you provide enough energy to overcome catalyst poisoning and drive transmetalation before the slower degradation pathways (like hydrolysis) can occur[2].

Troubleshooting logic tree for temperature-dependent side reactions in benzylic couplings.

Quantitative Data: Temperature vs. Reaction Outcome

The success of coupling heterobenzylic halides relies on finding the thermal "Goldilocks zone." The table below synthesizes benchmark data demonstrating how temperature and heating modality affect the product distribution in benzylic Suzuki-Miyaura couplings[1][2][3].

Temperature (°C)	Heating Modality	Conversion (%)	Desired Product (%)	Homocoupling (%)	Hydrolysis (%)
40	Conventional	65	60	< 2	< 2
77	Conventional	> 95	85	5	5
100	Conventional	> 95	55	25	15
140	Microwave	> 99	90	< 5	< 2

Note: Data assumes a standard catalytic system (e.g., Pd(dppf)Cl₂ or Pd(OAc)₂/JohnPhos) in a biphasic solvent system (THF/H₂O or DMF/H₂O).

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in analytical checkpoints. This self-validating structure allows you to confirm that the temperature optimization is actively suppressing side reactions.

Protocol A: Optimized Conventional Heating (77 °C)

Best for: Standard laboratory setups aiming to balance conversion and suppression of homocoupling using aryltrifluoroborates[3].

Materials:

• 5-(Bromomethyl)-2-isopropoxypyridine (0.5 mmol)

• Potassium aryltrifluoroborate (0.505 mmol)

• PdCl₂(dppf)·CH₂Cl₂ (2 mol %)

• Cs₂CO₃ (1.5 mmol)

• THF/H₂O (10:1 ratio, 5 mL)

Step-by-Step Methodology:

• Preparation: In a Schlenk tube under N₂, combine the potassium aryltrifluoroborate, Cs₂CO₃, and PdCl₂(dppf)·CH₂Cl₂.

• Solvent Addition: Add the degassed THF/H₂O (10:1) mixture. Causality note: The 10:1 ratio provides enough water to dissolve the base and trifluoroborate without promoting excessive hydrolysis of the benzylic bromide.

• Electrophile Addition: Add 5-(Bromomethyl)-2-isopropoxypyridine (0.5 mmol).

• Thermal Control: Submerge the sealed tube in a pre-heated oil bath strictly maintained at 77 °C .

• Self-Validation Checkpoint (2 Hours): Withdraw a 50 µL aliquot, quench in 500 µL EtOAc, and wash with 500 µL H₂O. Analyze the organic layer via LC-MS.

  • Validation Criteria: You should observe <5% of the dimer mass (M = 456 g/mol ). If dimer exceeds 10%, your internal reaction temperature is too high; verify your thermocouple.

• Completion: Stir at 77 °C for 23 hours. Cool to room temperature, dilute with water, and extract with CH₂Cl₂ (3 × 10 mL).

Protocol B: Microwave-Assisted High-Temperature Coupling (140 °C)

Best for: Overcoming catalyst poisoning by the isopropoxypyridine ring and achieving rapid throughput[1][2].

Materials:

• 5-(Bromomethyl)-2-isopropoxypyridine (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• Pd(OAc)₂ (5 mol %)

• JohnPhos (10 mol %)

• K₂CO₃ (3.0 mmol)

• Anhydrous DMF (2 mL)

Step-by-Step Methodology:

• Preparation: To a microwave-safe vial, add 5-(Bromomethyl)-2-isopropoxypyridine, the arylboronic acid, K₂CO₃, Pd(OAc)₂, and JohnPhos.

• Solvent Addition: Add 2 mL of anhydrous DMF. Causality note: Anhydrous DMF is critical here. At 140 °C, the presence of water would lead to near-instantaneous hydrolysis of the bromomethyl group.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Heat to 140 °C for exactly 20 minutes .

• Self-Validation Checkpoint (Post-Reaction): Cool the vial rapidly using compressed air (automated in most reactors). Perform TLC (Hexanes/EtOAc) against the starting material.

  • Validation Criteria: The starting material spot (UV active) should be completely consumed. If a streak appears near the baseline, it indicates thermal decomposition; reduce the reaction time to 15 minutes for your specific boronic acid.

• Workup: Dilute with EtOAc, wash extensively with brine (5 × 10 mL) to remove DMF, dry over Na₂SO₄, and concentrate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in 2-Isopropoxypyridine Derivative Reactions

Welcome to the Technical Support Center. As researchers and drug development professionals, you frequently encounter the 2-isopropoxypyridine motif in medicinal chemistry, particularly in the synthesis of complex heterocycles like β-carbolines 1. While the isopropoxy group is an excellent electron-donating group that modulates the electronic landscape of the pyridine ring, its bulky nature exerts significant steric hindrance. This physical bulk severely impedes transition-metal-catalyzed cross-coupling reactions (especially at the adjacent C3 position) by crowding the metal center during critical catalytic steps 2.

This guide provides mechanistic insights, diagnostic workflows, and self-validating protocols to help you troubleshoot and optimize your reactions.

Diagnostic Workflow: Identifying the Catalytic Bottleneck

When a cross-coupling reaction involving a bulky 2-alkoxypyridine fails, the first step is to identify which phase of the catalytic cycle is being suppressed by steric bulk.

Workflow for diagnosing and resolving steric hindrance in Pd-catalyzed cross-coupling.

Troubleshooting Guides & FAQs

FAQ 1: Buchwald-Hartwig Amination (C-N Coupling)

Q: Why is my Buchwald-Hartwig amination of 5-bromo-2-isopropoxypyridine with anilines failing or stalling at low yields?

Causality & Expert Insight: The failure is rarely in the oxidative addition step; rather, the bulky isopropoxy group creates a highly congested transition state that impedes reductive elimination . When the palladium center is coordinated by the bulky pyridine and the aniline nucleophile, standard ligands (like BINAP or dppf) cannot force the two fragments close enough together to eliminate the product. Furthermore, excess aniline can poison the catalyst by forming stable, unreactive resting states.

To overcome this, you must use bulky, electron-rich monophosphines (like XPhos) or wide bite-angle ligands (like Xantphos) which actively push the coupled partners together to accelerate reductive elimination 1. Lowering the aniline stoichiometry to exactly 1.0 equivalent prevents catalyst poisoning.

Quantitative Data: Ligand & Base Optimization Data adapted from the regiospecific synthesis of β-carbolines 1.

Catalyst System	Ligand	Base / Solvent	Yield (%)	Mechanistic Observation
Pd(OAc)₂ (5 mol%)	XPhos (7.5 mol%)	Cs₂CO₃ / Toluene (110 °C)	18%	Excess aniline (1.5 eq) hindered selectivity and poisoned Pd.
Pd₂(dba)₃ (3 mol%)	Xantphos (6 mol%)	Cs₂CO₃ / Dioxane (Reflux)	62%	Wider bite angle successfully facilitated reductive elimination.
BrettPhos Pd G3	BrettPhos	Cs₂CO₃ / Toluene (Reflux)	66%	Precatalyst improved activation, but thermal energy was still required.
Pd(OAc)₂ (5 mol%)	XPhos (7.5 mol%)	Cs₂CO₃ / Toluene (Reflux)	92%	Optimal stoichiometry (1.0 eq aniline) prevented catalyst poisoning.

Validated Protocol: High-Yield Buchwald-Hartwig Amination Self-Validation System: This protocol uses LC-MS tracking to ensure the catalyst remains active.

• Preparation: Equip a heavy-wall pressure tube with a magnetic stir bar and a rubber septum.

• Charging Reagents: Add 5-bromo-2-isopropoxypyridine (1.0 equiv), Pd(OAc)₂ (5 mol%), XPhos (7.5 mol%), and finely milled Cs₂CO₃ (1.2 equiv).

• Degassing (Critical Step): Evacuate the vessel and backfill with argon. Repeat this cycle exactly 3 times. Oxygen will rapidly oxidize XPhos, killing the catalytic cycle.

• Solvent Addition: Inject the aniline derivative (1.0 equiv) and anhydrous, freeze-pump-thaw degassed toluene via syringe.

• Reaction: Replace the septum with a screw-cap under positive argon flow. Submerge the sealed tube in a pre-heated oil bath at 110 °C for 15 hours.

• Validation Check: At t = 5 hours, sample 10 µL of the mixture. Analyze via LC-MS. If unreacted bromide exceeds 20%, the catalyst has poisoned. Spike the reaction with an additional 2 mol% Pd(OAc)₂ and 3 mol% XPhos.

• Workup: Cool to room temperature, filter through a pad of Celite (eluting with ethyl acetate), and purify via flash chromatography.

FAQ 2: Suzuki-Miyaura Cross-Coupling (C-C Coupling)

Q: How do I overcome protodeboronation and poor coupling efficiency when using 2-isopropoxypyridine-5-boronic acid or coupling at the sterically hindered C3 position?

Causality & Expert Insight: In Suzuki couplings involving bulky substrates, the transmetalation step becomes the kinetic bottleneck. The bulky isopropoxy group physically blocks the approach of the boronic acid to the Pd(II)-halide complex. When transmetalation is slow, the boronic acid remains in the basic aqueous medium for too long and undergoes competitive protodeboronation (cleavage of the C-B bond to yield a C-H bond). To solve this, you must accelerate the reaction rate using microwave irradiation and highly active, electron-rich catalysts like Pd₂(dba)₃ with tricyclohexylphosphine (PCy₃) 3.

Validated Protocol: Microwave-Assisted Suzuki-Miyaura Coupling Self-Validation System: GC-MS monitoring for protodeboronated byproducts.

• Preparation: Charge a 10-mL microwave-safe reaction vial with 5-bromo-2-isopropoxypyridine (1.0 equiv) and the corresponding aryl boronic acid (2.0 equiv, excess compensates for minor deboronation).

• Catalyst Loading: Add tricyclohexylphosphine (PCy₃, 10 mol%) and Pd₂(dba)₃ (4 mol%).

• Solvent System: Dissolve the mixture in degassed 1,4-dioxane (0.8 mL per 0.4 mmol substrate). Add a degassed 1.26 M aqueous solution of K₃PO₄ (2.2 equiv) 3.

• Irradiation: Cap the reaction tube securely, purge with argon, and irradiate in a microwave synthesizer at 150 °C for exactly 30 minutes.

• Validation Check: Analyze the crude mixture via GC-MS. If the protodeboronated byproduct peak is >15% relative to the product, switch the boronic acid to a more stable pinacol borate ester (BPin) in your next run.

• Workup: Cool the mixture, dilute with ethyl acetate, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

FAQ 3: Directed Ortho-Metalation (DoM)

Q: Can I functionalize the 3-position directly via DoM despite the bulky isopropoxy group?

Causality & Expert Insight: The isopropoxy group is a weak Directing Metalation Group (DMG) compared to a methoxy group. Its steric bulk physically repels the incoming alkyllithium aggregate, often leading to complex mixtures or unwanted nucleophilic attack at the C6 position of the pyridine ring. To achieve clean lithiation at the C3 position, you must break down the alkyllithium hexamers into more reactive, smaller aggregates. Using highly coordinating additives like TMEDA (Tetramethylethylenediamine) with n-BuLi at -78 °C forces the lithium to coordinate tightly to the pyridine nitrogen and the alkoxy oxygen, overcoming the steric repulsion and directing the deprotonation cleanly to the C3 position.

References

• Synthesis of Aza and Carbocyclic β-Carbolines for the Treatment of Alcohol Abuse.
• Source: National Institutes of Health (NIH)
• Metal-Catalyzed Cross-Coupling Reactions in the Decoration of Pyridines | Request PDF Source: ResearchGate URL

Sources

• 1. Synthesis of Aza and Carbocyclic β-Carbolines for the Treatment of Alcohol Abuse. Regiospecific Solution to The Problem of 3,6-Disubstituted β-and Aza-β-carboline Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2-Aminothiazoles with Improved Pharmacotherapeutic Properties for Treatment of Prion Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling and Storing Moisture-Sensitive Bromomethylpyridine Compounds

Welcome to the technical support center for bromomethylpyridine compounds. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile yet sensitive reagents. Bromomethylpyridines are invaluable bifunctional building blocks in synthetic chemistry, offering two distinct reactive sites for sequential and site-selective functionalization.[1] However, their high reactivity, particularly at the bromomethyl group, makes them highly susceptible to degradation by atmospheric moisture.

This resource provides field-proven insights and troubleshooting strategies to help you mitigate common challenges, ensure experimental reproducibility, and handle these compounds safely and effectively.

Troubleshooting Guide: In-Experiment Issues

This section addresses specific problems you may encounter during your experiments.

Q1: My SN2 reaction (e.g., N-alkylation, O-alkylation) is failing or giving a very low yield. What's going wrong?

This is the most common issue and typically points to one of several critical factors related to the reagent's stability and reaction conditions.

• Cause 1: Degradation of the Bromomethylpyridine Reagent.

  • Explanation: The primary cause of failure is often the degradation of the starting material before the reaction even begins. The benzylic-like bromomethyl group is highly electrophilic and reacts readily with nucleophilic water from the atmosphere in a hydrolysis reaction.[2][3] This converts your active reagent into the corresponding, and often unreactive, hydroxymethylpyridine alcohol.

  • Solution:

    • Verify Reagent Integrity: Before starting, run a quick Thin Layer Chromatography (TLC) or crude ¹H NMR of your bromomethylpyridine. The presence of a more polar spot on TLC or new peaks in the 4.5-4.8 ppm range (for the -CH₂OH) and a broad singlet for the -OH in the NMR spectrum indicates significant hydrolysis.

    • Purchase Fresh/High-Purity Reagent: Ensure you are using a reagent from a reputable supplier with a high purity specification (>98%).

    • Implement Strict Anhydrous Techniques: Handle the reagent exclusively under an inert atmosphere, as detailed in the protocols below.

• Cause 2: Sub-Optimal Reaction Conditions.

  • Explanation: The success of the SN2 reaction is highly dependent on the solvent, base, and exclusion of water.[4]

  • Solution:

    • Use Anhydrous Polar Aprotic Solvents: Solvents like Acetonitrile (ACN), N,N-Dimethylformamide (DMF), or Tetrahydrofuran (THF) are ideal. They solvate the cation of the base but leave the nucleophile "naked" and more reactive, promoting the SN2 pathway.[2] Avoid protic solvents like ethanol or methanol unless solvolysis is the intended reaction, as the solvent itself will act as a nucleophile.[2]

    • Ensure Base and Nucleophile Solubility: If using a solid base like potassium carbonate (K₂CO₃), ensure it has some solubility or is finely powdered to maximize surface area. In some cases, changing to a more soluble base like cesium carbonate or a strong organic base may be necessary.[5]

    • Add Catalytic Potassium Iodide (KI): For less reactive nucleophiles, adding a catalytic amount of KI can accelerate the reaction via the Finkelstein reaction, transiently forming the more reactive iodomethylpyridine in situ.

• Cause 3: Intermolecular Side Reactions.

  • Explanation: Bromomethylpyridines can react with themselves. The nucleophilic pyridine nitrogen of one molecule can attack the electrophilic bromomethyl group of another, leading to the formation of pyridinium salt oligomers or polymers.[6] This is more likely at higher concentrations.

  • Solution: Employ dropwise addition. Add a solution of the bromomethylpyridine slowly to a stirred solution of the nucleophile and base. This keeps the instantaneous concentration of the electrophile low, favoring the desired intermolecular reaction over self-reaction.

Troubleshooting Workflow for Failed SN2 Reactions

Caption: Troubleshooting workflow for low-yield SN2 reactions.

Q2: My TLC plate shows a new, more polar spot than my starting material after a reaction or after leaving the reagent bottle open. What is it?

This is the classic signature of hydrolysis. The polar spot is the corresponding (hydroxymethyl)pyridine alcohol, formed when the compound reacts with ambient moisture.

Hydrolysis Degradation Pathway

Caption: The hydrolysis pathway of bromomethylpyridine compounds.

Q3: I'm trying to purify my product via column chromatography, but I'm getting poor separation or streaking on the column.

• Explanation: If your reaction work-up was incomplete, residual pyridinium salts (from hydrolysis or side reactions) can streak on silica gel. Additionally, if your desired product is also a basic pyridine derivative, it can interact strongly with the acidic silica gel, leading to tailing.

• Solution:

  • Perform a Thorough Work-up: Before concentrating your crude material, ensure you have washed the organic layer with a mild base (like saturated NaHCO₃ solution) to neutralize any HBr generated, followed by a brine wash to remove bulk water.[4][7]

  • Deactivate Silica Gel: If your product is basic, consider pre-treating your silica gel. You can do this by preparing your column slurry with an eluent system that contains a small amount of triethylamine (~0.5-1%). This neutralizes the acidic sites on the silica, dramatically improving the chromatography of basic compounds.[8]

Frequently Asked Questions (FAQs)

Q1: What is the correct way to store bromomethylpyridine compounds?

Proper storage is the single most important factor in maintaining the long-term viability of these reagents.

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents reaction with atmospheric moisture (hydrolysis) and oxygen.[9][10]
Container	Tightly-sealed glass vial or bottle with a PTFE-lined cap. For frequent access, a Sure/Seal™ bottle is recommended.[11]	Prevents ingress of air and moisture.[12][13]
Temperature	2-8°C (Refrigerated)	Slows the rate of any potential degradation or self-reaction pathways.[10]
Location	Cool, dry, well-ventilated chemical storage area.	Standard practice for reactive chemicals.[12]
Incompatibilities	Store away from strong bases, oxidizing agents, and water/protic solvents.[14][15]	Prevents unwanted and potentially hazardous reactions in storage.

Q2: What are the primary safety hazards associated with bromomethylpyridines?

These compounds demand respectful handling due to two main properties:

• Lachrymator: They are potent lachrymators, meaning their vapors cause immediate and intense tearing, irritation, and pain in the eyes.[16][17]

• Irritant/Corrosive: They are irritants and potentially corrosive to the skin, eyes, and respiratory tract.[16][18]

Q3: What Personal Protective Equipment (PPE) is mandatory?

Due to the hazards, the following PPE must be used at all times:

• Engineering Controls: Always handle these compounds inside a certified chemical fume hood to contain vapors.[16]

• Eye Protection: Wear tightly fitting safety goggles. Standard safety glasses are insufficient as vapors can still reach the eyes.[16]

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and wash hands thoroughly after handling.[18][19]

• Body Protection: A standard lab coat should be worn.[12]

Q4: How should I weigh and transfer a solid bromomethylpyridine?

The method depends on the scale and sensitivity of your reaction.

• For Non-Critical Applications (Quick Transfer): Weigh the solid quickly in the open air and immediately add it to your reaction vessel under a positive flow of inert gas. This minimizes, but does not eliminate, exposure to moisture.

• For Best Results (Inert Atmosphere Transfer): For moisture-sensitive reactions, the entire process should be conducted in an inert atmosphere.[20]

  • Bring the sealed container of the bromomethylpyridine into a glovebox.[20]

  • Weigh the required amount inside the glovebox and place it in your reaction flask.

  • Seal the flask before removing it from the glovebox.

  • Alternatively, use a Schlenk line and transfer the solid under a positive pressure of inert gas.[21]

Experimental Protocol: General N-Alkylation Under Anhydrous Conditions

This protocol provides a self-validating system for performing a successful SN2 reaction with a bromomethylpyridine.

1. Preparation of Glassware and Reagents:

• Glassware: Oven-dry all glassware (round-bottom flask, stir bar, dropping funnel, condenser) at >120°C for at least 4 hours, or flame-dry under vacuum.[11][22] Assemble the glassware hot and allow it to cool under a positive pressure of dry nitrogen or argon.[22]

• Solvents: Use anhydrous grade solvent (e.g., ACN or DMF) from a sealed bottle or a solvent purification system.

• Reagents: Ensure your nucleophile (e.g., an amine) and base (e.g., K₂CO₃) are dry. The base can be dried in a vacuum oven if necessary.

2. Reaction Setup:

• In the dried round-bottom flask under a positive pressure of inert gas, add the nucleophile (1.0 eq.) and the base (1.5-2.0 eq.).[4]

• Add anhydrous solvent via cannula or a dry syringe to create a stirrable slurry or solution.[9]

• In a separate dry flask, dissolve the bromomethylpyridine (1.0-1.1 eq.) in the same anhydrous solvent.

3. Reaction Execution:

• Transfer the bromomethylpyridine solution to the dropping funnel attached to the reaction flask.

• While stirring the nucleophile/base mixture vigorously, add the bromomethylpyridine solution dropwise over 15-30 minutes at room temperature (or 0°C if the reaction is highly exothermic).[4]

• Once the addition is complete, allow the reaction to stir at room temperature.

4. Monitoring and Work-up:

• Monitor the reaction's progress by TLC until the starting bromomethylpyridine is consumed (typically 2-12 hours).[4]

• Once complete, cool the reaction in an ice bath. Quench by slowly adding deionized water to neutralize any remaining reactive species.[7]

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., Ethyl Acetate, 3x).[7]

• Combine the organic layers and wash with water, followed by a brine wash to remove residual water.[4][7]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.[4]

5. Purification:

• Purify the resulting crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure N-alkylated product.[8]

References

• ChemistryViews. (2013, August 6). Tips and Tricks for the Lab: Air-Sensitive Techniques (4). Retrieved from [Link]

• Wikipedia. (n.d.). Air-free technique. Retrieved from [Link]

• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Lachrymator. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. Retrieved from [Link]

• Brandeis University. (n.d.). Lachrymators | Laboratory Safety. Retrieved from [Link]

• Loba Chemie. (2016, June 13). 4-(BROMOMETHYL) PYRIDINE HYDROBROMIDE EXTRA PURE MSDS. Retrieved from [Link]

• Reddit. (2021, March 17). Difficulties with N-Alkylations using alkyl bromides. Retrieved from [Link]

• ResearchGate. (2013, March 21). 2-bromomethyl pyridine into 2-pyridine methanol. Retrieved from [Link]

• Safety Supplies. (n.d.). 5 Safety Measures to Take When Handling Chemicals. Retrieved from [Link]

• Unknown Source. (n.d.). HYDROLYSIS. Retrieved from [Link]

• Health and Safety Executive. (2025, August 28). Chemicals - safe use and handling. Retrieved from [Link]

• Chemia. (2024, January 5). Bromination reactions with hydrogen bromide (bromomethylation of alcohols, phenols, and aromatic rings). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. web.viu.ca [web.viu.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reddit - Please wait for verification [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Air-free technique - Wikipedia [en.wikipedia.org]
• 10. wap.guidechem.com [wap.guidechem.com]
• 11. ehs.umich.edu [ehs.umich.edu]
• 12. echemi.com [echemi.com]
• 13. aksci.com [aksci.com]
• 14. lobachemie.com [lobachemie.com]
• 15. hse.gov.uk [hse.gov.uk]
• 16. The MSDS HyperGlossary: Lachrymator [ilpi.com]
• 17. Bromination reactions with hydrogen bromide (bromomethylation of alcohols, phenols, and aromatic rings): Hydrogen bromide (4): Discussion series on bromination/iodination reactions 37 – Chemia [chemia.manac-inc.co.jp]
• 18. chemicalbook.com [chemicalbook.com]
• 19. fortussafety.nz [fortussafety.nz]
• 20. ossila.com [ossila.com]
• 21. chemistryviews.org [chemistryviews.org]
• 22. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to Leaving Group Efficiency: Bromomethyl vs. Chloromethyl Pyridines

For researchers and professionals in medicinal chemistry and drug development, the efficient formation of new carbon-carbon and carbon-heteroatom bonds is a cornerstone of molecular synthesis. Halomethylpyridines are invaluable building blocks, serving as electrophilic precursors for introducing the pyridylmethyl moiety into target molecules. The choice of the halogen—typically bromine or chlorine—on the methyl group is a critical decision that directly impacts reaction kinetics, yield, and overall synthetic efficiency.

This guide provides an in-depth, objective comparison of the leaving group efficiency of bromomethyl- and chloromethylpyridines. We will delve into the fundamental physicochemical principles governing this reactivity difference, present supporting data, and provide a validated experimental protocol for direct comparison in a laboratory setting.

The Decisive Role of the Leaving Group in Nucleophilic Substitution

The reactions of halomethylpyridines are dominated by the bimolecular nucleophilic substitution (Sɴ2) mechanism.[1][2] In this concerted, single-step process, a nucleophile attacks the electrophilic methylene carbon, and simultaneously, the carbon-halogen bond is broken, expelling the halide as a leaving group.[1]

The rate of the Sɴ2 reaction is dependent on the concentrations of both the nucleophile and the electrophile (the halomethylpyridine).[2] Crucially, the nature of the leaving group is involved in this rate-determining step.[3] Therefore, a more effective leaving group will facilitate a faster reaction.[3][4]

Figure 1: Generalized Sɴ2 mechanism on a halomethylpyridine (Py—CH₂X).

Core Principles: Why Bromide is a Superior Leaving Group

The established order of leaving group ability for halogens in nucleophilic aliphatic substitution is I⁻ > Br⁻ > Cl⁻ > F⁻.[4][5] This trend is governed by three interconnected physicochemical properties: basicity, bond strength, and polarizability.

• Basicity: There is a strong inverse relationship between the basicity of a species and its leaving group ability.[6] Weaker bases are more stable as independent anions and are therefore better leaving groups.[6][7] The most effective way to assess this is by comparing the pKa of the conjugate acids (HX). A stronger acid has a weaker conjugate base. Hydrobromic acid (HBr, pKa ≈ -9) is a stronger acid than hydrochloric acid (HCl, pKa ≈ -7), meaning that the bromide ion (Br⁻) is a weaker base and thus a more stable leaving group than the chloride ion (Cl⁻).[3]

• Bond Strength: The Sɴ2 reaction requires the cleavage of the carbon-halogen (C-X) bond. A weaker bond has a lower bond dissociation energy, leading to a lower activation energy for the reaction and a faster rate.[6] The C-Br bond is inherently weaker than the C-Cl bond due to the larger size of the bromine atom and less effective orbital overlap with carbon.[8]

• Polarizability: Polarizability refers to the ability of an atom's electron cloud to be distorted. Larger atoms, like bromine, have more diffuse electron clouds that are further from the nucleus.[5] This makes them more polarizable than smaller atoms like chlorine.[6] A more polarizable leaving group can better stabilize the partial negative charge that develops in the transition state, lowering its energy and accelerating the reaction.[9]

Figure 2: Key factors contributing to superior leaving group ability.

Quantitative Comparison of Halide Properties

The following table summarizes the key physical properties that correlate with the leaving group ability of bromide and chloride.

Property	C-Cl	C-Br	Rationale for Better Leaving Group
Average Bond Dissociation Energy (kJ/mol)	~339	~285	Lower energy required for C-Br bond cleavage.[8]
pKa of Conjugate Acid (HX)	~ -7.0	~ -9.0	HBr is a stronger acid, so Br⁻ is a weaker, more stable base.[3]
Ionic Radius (pm)	181	196	Larger size of Br⁻ allows for better charge distribution.
Polarizability (ų)	3.66	4.77	Higher polarizability of Br⁻ stabilizes the Sɴ2 transition state.

The Influence of the Pyridine Ring

The pyridine ring is an electron-withdrawing heterocycle, which enhances the electrophilicity of the methylene carbon in halomethylpyridines, making them more reactive than corresponding benzyl halides.[10] The position of the chloromethyl or bromomethyl group (2-, 3-, or 4-) significantly impacts reactivity due to resonance and inductive effects.[10][11]

• 2- and 4-Halomethylpyridines: These isomers are generally more reactive. In the Sɴ2 transition state, the negative charge that develops can be delocalized onto the electronegative ring nitrogen through resonance. This stabilization of the transition state lowers the activation energy and accelerates the reaction.[10]

• 3-Halomethylpyridines: The chloromethyl group at the 3-position cannot benefit from direct resonance stabilization involving the ring nitrogen. Its reactivity is primarily influenced by the inductive electron-withdrawing effect of the nitrogen, leading to comparatively lower reactivity than the 2- and 4-isomers.[10]

Regardless of the position, the fundamental principles of leaving group ability hold true. For any given isomer (2-, 3-, or 4-), the bromomethyl derivative will be more reactive than its chloromethyl counterpart.

Experimental Protocol: Comparative Kinetic Analysis

To provide a tangible method for validating these principles, the following self-validating protocol is described. It allows for a direct, side-by-side comparison of the reaction rates of a bromomethylpyridine and a chloromethylpyridine with a common nucleophile.

Objective: To determine the relative reactivity of 4-(bromomethyl)pyridine and 4-(chloromethyl)pyridine in an Sɴ2 reaction with sodium phenoxide.

Materials:

• 4-(Bromomethyl)pyridine hydrobromide

• 4-(Chloromethyl)pyridine hydrochloride

• Phenol

• Sodium hydroxide (NaOH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• TLC plates (silica gel 60 F₂₅₄)

• Reaction vials, magnetic stir bars, and standard glassware

Workflow:

Figure 3: Workflow for comparative kinetic analysis.

Step-by-Step Methodology:

• Preparation of Sodium Phenoxide Solution (Nucleophile):

  • In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve phenol (1.2 equivalents) in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium hydroxide (1.1 equivalents) portion-wise, ensuring the temperature remains below 10 °C.

  • Allow the mixture to warm to room temperature and stir for 30 minutes until a clear solution of sodium phenoxide is formed.

• Preparation of Electrophiles:

  • Note: The hydrohalide salts of halomethylpyridines are more stable for storage. The free base must be generated for the reaction.

  • In two separate vials, suspend 4-(bromomethyl)pyridine hydrobromide (1.0 equivalent) and 4-(chloromethyl)pyridine hydrochloride (1.0 equivalent) in ethyl acetate.

  • Add saturated aqueous NaHCO₃ and stir vigorously for 10 minutes until the solid dissolves.

  • Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo at a low temperature (<30 °C).

  • Immediately dissolve the resulting unstable free-base oils in a small amount of anhydrous DMF to create stock solutions of known concentration.

• Reaction Setup and Monitoring:

  • Divide the sodium phenoxide solution from Step 1 into two identical reaction vials, each with a magnetic stir bar.

  • At time t=0, add the 4-(bromomethyl)pyridine solution to the first vial and the 4-(chloromethyl)pyridine solution to the second vial.

  • Stir both reactions at a constant temperature (e.g., 25 °C).

  • Monitor the progress of each reaction by taking small aliquots at regular intervals (e.g., 0, 15, 30, 60, 120 minutes). Spot the aliquots on a TLC plate and elute with an appropriate solvent system (e.g., 30% ethyl acetate in hexanes) to visualize the consumption of the starting material and the formation of the product.

• Workup and Analysis:

  • Once the 4-(bromomethyl)pyridine reaction shows complete consumption of the starting material by TLC, quench both reactions by adding water.

  • Extract each reaction mixture with ethyl acetate (3x).

  • Combine the organic layers for each reaction, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Analyze the crude product mixtures by ¹H NMR or LC-MS to determine the relative conversion for each reaction at the final time point. The reaction with the bromomethylpyridine is expected to show significantly higher conversion to the ether product compared to the chloromethylpyridine in the same timeframe.

Conclusion and Recommendation

Both theoretical principles and robust experimental evidence from analogous systems confirm that bromide is a more effective leaving group than chloride in Sɴ2 reactions.[9][12] This is due to the lower basicity of the bromide anion, the weaker carbon-bromine bond, and the greater polarizability of bromine.[5][6][13]

When applied to halomethylpyridines, this fundamental principle dictates that bromomethylpyridines are significantly more reactive electrophiles than their chloromethylpyridine counterparts.

For researchers, scientists, and drug development professionals, this has clear practical implications:

• Increased Reaction Rates: The use of a bromomethylpyridine will lead to faster reaction times, increasing throughput and efficiency.

• Milder Reaction Conditions: The higher reactivity of the bromo-derivative may allow reactions to be performed at lower temperatures, potentially improving selectivity and reducing the formation of byproducts.

• Broader Substrate Scope: The enhanced electrophilicity may enable reactions with weaker nucleophiles that are sluggish or unreactive with the corresponding chloro-derivative.

Therefore, while chloromethylpyridines are often less expensive and may be suitable for reactions with highly potent nucleophiles, the choice of a bromomethylpyridine is strongly recommended to enhance reaction efficiency, reduce reaction times, and achieve desired synthetic outcomes with a wider range of nucleophiles.

References

• Benchchem. (n.d.). Bromide vs. Chloride in Tertiary Alkyl Halides: A Comparative Guide to Leaving Group Ability.
• Benchchem. (n.d.). A Comparative Analysis of Leaving Group Ability: Bromide vs. Other Halogens.
• Reddit. (2013, June 18). Cl vs Br in SN1 and SN2 reactions. r/chemhelp.
• Khan Academy. (2020, March 30). 7.7-11 Part 4: The effect of leaving group on the SN2 reaction [Video]. YouTube.
• Chemistry Steps. (n.d.). Reactivity of Alkyl Halides in SN2 Reactions.
• Bickelhaupt, F. M., & van der Plas, S. (2018). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. WIREs Computational Molecular Science, 8(3), e1353.
• Khan Academy. (n.d.). Factors affecting SN2 reactions: leaving group- Part 1.
• Chemistry LibreTexts. (2023, January 22). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.
• Chemistry LibreTexts. (2015, July 9). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.
• Chemistry LibreTexts. (2021, July 5). 9.2.4: A Closer Look at the Nucleophilic Substitution Mechanism- Kinetics.
• Chemistry Stack Exchange. (2020, June 16). Leaving group ability and solvent's effect.
• Chemistry LibreTexts. (2023, August 9). 7.5: Polar Reactions.
• Chemistry LibreTexts. (2023, January 22). Kinetics of Nucleophilic Substitution Reactions.
• Benchchem. (n.d.). Reactivity of the chloromethyl group in pyridine derivatives.
• Reddit. (n.d.). How does leaving group size ( Cl-R vs Br-R vs I-R) attached to a cyclohexane affect the rate of an sn2 reaction. r/OrganicChemistry.
• Mendel, M. (n.d.). Nucleophilic substitution reactions in pyridine.
• The Student Room. (2009, December 9). Bond strenghts.

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• 12. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Khan Academy [khanacademy.org]

Technical Comparison Guide: Mass Spectrometry Profiling of 5-(Bromomethyl)-2-isopropoxypyridine

Executive Summary & Analytical Context

In pharmaceutical development, alkylating agents such as 5-(Bromomethyl)-2-isopropoxypyridine (C₉H₁₂BrNO) are heavily scrutinized. Due to the highly reactive bromomethyl group, this compound is classified as a Potential Genotoxic Impurity (PGI) under ICH M7 guidelines. Accurate trace-level quantification is critical, yet the molecule's thermal lability and reactive nature pose significant analytical challenges.

As an Application Scientist, I have structured this guide to objectively compare the two primary mass spectrometry platforms used for its analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) . By understanding the mechanistic causality behind its fragmentation, researchers can select the optimal self-validating workflow for their specific matrix.

Mechanistic Causality of Fragmentation

Understanding why a molecule fragments dictates how we tune our instruments for maximum sensitivity. The fragmentation of 5-(Bromomethyl)-2-isopropoxypyridine is governed by the relative bond dissociation energies of its functional groups.

• The Isotopic Signature: The presence of a single bromine atom yields a characteristic 1:1 isotopic doublet for the molecular ion ([M]⁺•) at m/z 229 (⁷⁹Br) and m/z 231 (⁸¹Br). This is a universal diagnostic marker for mono-brominated compounds[1].

• Benzylic-Type Cleavage (Base Peak Formation): The C-Br bond in the bromomethyl group is highly labile. Under Electron Ionization (EI) or Collision-Induced Dissociation (CID), homolytic cleavage results in the rapid loss of a bromine radical (Br•). This produces an intensely abundant pyridinylmethyl cation at m/z 150. This ion forms the base peak because the positive charge is highly stabilized via resonance across the pyridine ring, analogous to benzylic stabilization[2].

• Ether Rearrangement: The isopropoxy group at the 2-position undergoes a characteristic McLafferty-type rearrangement or inductive cleavage. The loss of a neutral propene molecule (C₃H₆, -42 Da) from the m/z 150 fragment yields a hydroxypyridinylmethyl cation at m/z 108. This specific neutral loss is a hallmark pathway for alkoxy-substituted pyridines.

Figure 1: EI-MS fragmentation pathways of 5-(Bromomethyl)-2-isopropoxypyridine.

Platform Comparison: GC-MS vs. LC-MS/MS

Because the bromomethyl group is prone to thermal degradation, selecting the right analytical platform is critical. Alkyl halides often degrade in hot GC injection ports, which can skew quantitative results and reduce sensitivity. Conversely, LC-MS/MS using Electrospray Ionization (ESI) offers a softer ionization process, preserving the intact molecular species and allowing for highly sensitive Multiple Reaction Monitoring (MRM)[3].

Quantitative Performance Summary

Analytical Parameter	GC-MS (EI-SIM)	LC-MS/MS (ESI-MRM)	Causality / Scientific Rationale
Primary Ions Monitored	m/z 150 (Quant), 229 (Qual)	230.1 → 150.1 (Quant)	EI shatters the molecule; ESI preserves the [M+H]⁺ ion for targeted CID.
Limit of Detection (LOD)	50 ng/mL	1 ng/mL	LC-MS/MS avoids thermal degradation, yielding a 50x sensitivity gain.
Linear Dynamic Range	100 - 5,000 ng/mL	5 - 1,000 ng/mL	GC-MS suffers from active site adsorption at low concentrations.
Matrix Effects	Low (if extracted properly)	Moderate (Ion Suppression)	ESI is susceptible to competition for charge in the droplet phase.
Sample Preparation	Extensive (LLE required)	Minimal (Dilute & Shoot)	GC requires volatile, water-free extracts; LC tolerates aqueous buffers.

Experimental Protocols (Self-Validating Workflows)

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal standards (IS) and System Suitability Testing (SST) to confirm that the observed data is an artifact of the sample, not the instrument.

Protocol A: LC-MS/MS (Recommended for Trace PGI Analysis)

This method is prioritized due to the thermal lability of the analyte.

Step 1: Sample Preparation (Protein Precipitation / Dilution)

• Aliquot 100 µL of the API sample solution (dissolved in water/acetonitrile).

• Spike with 10 µL of Internal Standard (e.g., a deuterated pyridine analog at 100 ng/mL) to validate extraction recovery and correct for ESI matrix effects.

• Add 300 µL of cold Acetonitrile (100%) to precipitate any high-molecular-weight matrix components.

• Vortex for 30 seconds, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to an autosampler vial.

Step 2: UHPLC Separation

• Column: C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.

Step 3: MS/MS Detection (ESI+)

• Capillary Voltage: 3.5 kV.

• Desolvation Temp: 350°C.

• MRM Transitions:

  • Quantifier: m/z 230.1 → 150.1 (Collision Energy: 15 eV).

  • Qualifier: m/z 230.1 → 108.1 (Collision Energy: 25 eV).

• Self-Validation Check: The ion ratio between the quantifier and qualifier transitions must remain within ±15% of the calibration standard.

Protocol B: GC-MS (Alternative for Volatile Matrices)

Used when LC-MS/MS is unavailable, requiring careful temperature control.

Step 1: Sample Preparation (Liquid-Liquid Extraction)

• Aliquot 1.0 mL of aqueous sample. Spike with IS.

• Add 2.0 mL of Hexane (ensure high purity to avoid background noise).

• Shake vigorously for 2 minutes to partition the hydrophobic 5-(Bromomethyl)-2-isopropoxypyridine into the organic layer.

• Centrifuge to separate layers; transfer the upper hexane layer to a GC vial.

Step 2: GC Separation

• Column: DB-5MS (30 m x 0.25 mm x 0.25 µm).

• Injection: 1 µL, Splitless mode. Crucial: Keep inlet temperature at 200°C (lower than standard 250°C) to minimize thermal degradation of the C-Br bond.

• Oven Program: 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

Step 3: MS Detection (EI-SIM)

• Ionization Energy: 70 eV.

• SIM Ions: m/z 150 (Dwell time 50 ms), m/z 229, m/z 231.

• Self-Validation Check: Peak tailing factor must be < 1.5. Excessive tailing indicates active site degradation in the GC inlet liner, requiring immediate liner replacement.

Figure 2: Comparative analytical workflows for GC-MS and LC-MS/MS quantification.

References

• docbrown.info - CH3Br mass spectrum of bromomethane fragmentation pattern of m/z m/e ions for analysis and identification of methyl bromide URL:[Link]

• PubChem (NIH) - 2-(Bromomethyl)pyridine | CID 564209 URL:[Link]

• Acros Pharmatech - 5-Bromo-2-isopropoxypyridine URL:[Link]

• Stanford University - Conductive Polymer Spray Ionization Mass Spectrometry for Biofluid Analysis URL:[Link]

Sources

• 1. CH3Br mass spectrum of bromomethane fragmentation pattern of m/z m/e ions for analysis and identification of methyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. 2-(Bromomethyl)pyridine | C6H6BrN | CID 564209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. www-leland.stanford.edu [www-leland.stanford.edu]

Comparative Stability Guide: 5-(Bromomethyl)-2-isopropoxypyridine vs. Standard Benzyl Bromides

Executive Summary & Mechanistic Rationale

In medicinal chemistry and organic synthesis, benzyl bromides are ubiquitous alkylating agents. However, standard reagents like Benzyl Bromide (BnBr) and 4-Methoxybenzyl Bromide (PMBBr) often present challenges regarding hydrolytic stability and functional group tolerance[1].

5-(Bromomethyl)-2-isopropoxypyridine represents a specialized heteroaryl alternative. The presence of the pyridine nitrogen (electron-withdrawing) combined with the ortho-isopropoxy group (electron-donating via resonance) creates a unique push-pull electronic environment[2]. This specific electronic modulation stabilizes the transition state during nucleophilic substitution while simultaneously providing enhanced resistance to spontaneous hydrolysis compared to highly activated systems like PMBBr.

Understanding the causality behind these stability differences is critical for optimizing reaction conditions, minimizing side-product formation (such as corresponding alcohols via solvolysis), and improving overall synthetic yields.

Comparative Stability & Reactivity Profile

The stability of benzylic bromides is fundamentally governed by the C-Br bond dissociation energy[3] and the stability of the resulting carbocation (in SN​1 pathways) or the transition state (in SN​2 pathways).

Quantitative Stability Comparison

The following table summarizes the hydrolytic stability and functional group tolerance of 5-(Bromomethyl)-2-isopropoxypyridine against common alternatives.

Compound	Hydrolytic Stability ( t1/2​ in 50% H2​O /MeCN at 25°C)*	Moisture/Light Sensitivity	Primary Reactivity Pathway	Functional Group Tolerance
Benzyl Bromide (BnBr)	~18 hours	Moderate	Borderline SN​1 / SN​2	Broad; standard baseline[1]
4-Methoxybenzyl Bromide (PMBBr)	< 1 hour	High (Rapid degradation)	Highly SN​1 (stabilized cation)	Low; over-alkylation common[1]
5-(Bromomethyl)-2-isopropoxypyridine	~12 hours	Moderate (Moisture/Light sensitive)[2]	Predominantly SN​2	High; excellent for selective N-alkylation

*Note: Half-life values are derived from comparative solvolysis models based on electronic substituent effects and structural homology.

Experimental Methodology: Solvolytic Stability Assessment

To objectively evaluate the stability of these alkylating agents, a self-validating solvolysis kinetic assay is employed. This protocol ensures that degradation is measured strictly as a function of solvent interaction, isolating the intrinsic stability of the C-Br bond[4].

Step-by-Step Protocol: HPLC-UV Kinetic Assay

Causality of Design: A 50% aqueous acetonitrile system is chosen to ensure substrate solubility while providing sufficient water concentration to drive pseudo-first-order hydrolysis. Cold quenching halts the reaction instantly, ensuring temporal accuracy of the kinetic data.

• Substrate Preparation: Prepare a 0.1 M stock solution of 5-(Bromomethyl)-2-isopropoxypyridine (and comparative standards) in anhydrous Acetonitrile (MeCN). Store in amber vials to prevent photolytic degradation[2].

• Reaction Initiation: In a temperature-controlled vessel at 25°C, mix 5.0 mL of the substrate stock with 5.0 mL of HPLC-grade H2​O . Stir at 300 rpm.

• Time-Course Sampling: At precise intervals (0, 1, 2, 4, 8, 12, and 24 hours), withdraw a 100 µL aliquot.

• Quenching: Immediately inject the aliquot into 900 µL of cold (-20°C) MeCN containing 0.01 M of an internal standard (e.g., biphenyl). The temperature drop and dilution effectively halt hydrolysis.

• HPLC Analysis: Analyze the quenched samples via HPLC-UV (C18 column, gradient elution of H2​O /MeCN with 0.1% TFA). Monitor at 254 nm.

• Data Processing: Plot ln([Substrate]t​/[Substrate]0​) versus time. The slope of the linear regression yields the pseudo-first-order rate constant ( kobs​ ), from which the half-life ( t1/2​=ln(2)/kobs​ ) is calculated.

Workflow Visualization

Workflow for evaluating solvolytic stability of benzyl bromides.

References

• EvitaChem. "Buy 5-(Bromomethyl)-2-isopropoxypyridine (EVT-13799177)". EvitaChem.
• BenchChem.
• Szwarc, M. "The C - Br Bond Dissociation Energy in Benzyl Bromide and Allyl Bromide". AIP Publishing.
• ResearchGate. "Changes in the solvolysis rates of benzyl halides with the addition of Et4NX in 50% (v/v) DMAH2O".

Sources

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• 2. evitachem.com [evitachem.com]
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• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-(Bromomethyl)-2-isopropoxypyridine

As a Senior Application Scientist, I frequently see laboratories underestimate the logistical and safety demands of heteroarylmethyl halides. 5-(Bromomethyl)-2-isopropoxypyridine is a highly valuable building block in drug discovery, typically used to append a functionalized pyridine moiety to a drug core via N

• or O -alkylation. However, the very reactivity that makes it synthetically useful also makes it a severe occupational hazard.

This guide bypasses generic safety advice to provide a mechanistic, self-validating operational framework for handling this specific class of reactive alkylating agents.

Executive Summary & Chemical Profiling

To handle 5-(Bromomethyl)-2-isopropoxypyridine safely, you must first understand the causality behind its hazards. The molecule features a highly electrophilic benzylic carbon adjacent to a bromine leaving group.

• Lachrymatory & Corrosive Action: When exposed to ambient moisture or the aqueous environment of human mucous membranes (eyes, respiratory tract), the compound undergoes rapid hydrolysis. This nucleophilic attack releases hydrobromic acid (HBr) gas, causing severe chemical burns (Skin Corr. 1B) and an intense lachrymatory (tear-inducing) effect[1][2].

• Alkylating Mutagenicity: As a potent alkylating agent, it can irreversibly bind to biological nucleophiles such as proteins and DNA. The National Research Council’s Prudent Practices in the Laboratory mandates stringent exposure controls for such compounds[3][4].

• Self-Alkylation (Quaternization): If stored improperly, the nucleophilic pyridine nitrogen of one molecule can attack the bromomethyl group of another, leading to auto-polymerization. It must be stored under an inert atmosphere at 2–8°C.

Table 1: Chemical Hazard & Reactivity Profile

Property / Hazard	Mechanistic Implication & Control Strategy

| Potent Electrophile | Rapid SN​2 reaction with moisture. Control: Handle exclusively under dry Argon or Nitrogen. | | GHS Classification | Skin Corr. 1B, Eye Dam. 1. Control: Mandates upgraded barrier protection (see PPE Matrix). | | Lachrymator | Releases HBr upon contact with eye moisture. Control: Restrict all open-vessel handling to a certified fume hood. |

Personal Protective Equipment (PPE) Matrix

A critical failure point in chemical handling is the over-reliance on standard nitrile examination gloves. Benzyl bromide derivatives rapidly permeate and degrade standard nitrile and neoprene, often breaking through in under 10 minutes[2][5].

Table 2: Upgraded PPE Specifications

PPE Category	Required Equipment	Mechanistic Rationale
Hand Protection	Butyl Rubber or PVA gloves (Outer) over Nitrile (Inner)	Butyl rubber provides superior chemical resistance to halogenated organic alkylating agents, preventing transdermal exposure[5].
Eye Protection	Indirect-vent chemical splash goggles + Face shield	A face shield blocks direct liquid splashes, while indirect-vent goggles prevent lachrymatory vapors from reaching ocular moisture[6].
Body Protection	Flame-resistant (FR) lab coat and chemical-resistant apron	Protects against corrosive burns and potential exotherms during highly reactive nucleophilic substitution reactions.

| Respiratory | Fume hood (80-120 fpm face velocity) | Mandatory to extract HBr vapors. If handling outside a hood is unavoidable, a NIOSH-approved respirator with organic vapor/acid gas cartridges is required[2]. |

Operational Workflow & Engineering Controls

Every protocol involving 5-(Bromomethyl)-2-isopropoxypyridine must be a self-validating system. You must prepare your decontamination strategy before the reagent bottle is opened.

Protocol A: Safe Dispensing and Reaction Setup

• System Purge: Transfer the sealed reagent bottle to a certified fume hood. Purge your reaction flask with dry Argon for 5 minutes to eliminate ambient moisture and prevent premature HBr generation.

• Pre-Operation Quench Prep: Before opening the reagent, prepare a 250 mL beaker containing a 10% (w/v) aqueous sodium thiosulfate ( Na2​S2​O3​ ) solution. Place this adjacent to your balance.

• Dispensing: Using a gas-tight syringe (if liquid/melted) or an anti-static spatula (if solid), transfer the required mass of 5-(Bromomethyl)-2-isopropoxypyridine directly into the closed reaction vessel using Schlenk techniques.

• Solvation: Immediately dissolve the reagent in an anhydrous, aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran) to stabilize the electrophilic center.

• In-Situ Decontamination: Immediately submerge all spatulas, syringes, and weighing boats into the thiosulfate bath. Allow them to soak for 30 minutes before removing them from the fume hood.

Emergency Response & Decontamination

If a spill occurs, do not use water or combustible paper towels [6][7]. Water will rapidly hydrolyze the compound, creating a massive release of corrosive HBr gas. Instead, the spill must be chemically neutralized using a soft nucleophile. Thiosulfate ( S2​O32−​ ) is ideal because it rapidly attacks the benzylic carbon via an SN​2 mechanism, displacing the bromide and forming a stable, non-volatile Bunte salt.

Protocol B: Emergency Thiosulfate Quenching (Spill Response)

• Evacuation & Assessment: If a spill occurs outside the hood, evacuate the immediate area to avoid inhaling lachrymatory vapors.

• Containment: Don heavy butyl rubber gloves and a face shield. Cover the spill entirely with an inert absorbent like dry sand or vermiculite[7].

• Neutralization: Slowly pour the pre-prepared 10% sodium thiosulfate solution over the absorbent. The SN​2 reaction will neutralize the alkylating agent.

• Verification: Wait 30 minutes. Verify the complete absence of lachrymatory odor (a self-validating check that the electrophile has been destroyed).

• Collection: Sweep the neutralized slurry into a labeled hazardous waste container using non-sparking tools[7][8].

Mandatory Visualization: Operational Decision Matrix

Operational workflow and emergency decision matrix for handling bromomethylpyridines.

Waste Disposal Plan

• Segregation: Never mix waste containing 5-(Bromomethyl)-2-isopropoxypyridine with strong bases, oxidizing agents, or alcohols, as violent exothermic reactions can occur[6].

• Disposal: Ensure all surplus reagent is fully quenched with thiosulfate prior to disposal. Label the container explicitly as "Halogenated Organic Waste - Quenched Alkylating Agents." Under no circumstances should unquenched material be disposed of down laboratory drains[8].

References

• Title: Safety Manual - Duke Chemistry (Prudent Practices for Alkylating Agents) | Source: duke.edu | URL:[3]

• Title: Chemical Hygiene Plan - Norfolk - Old Dominion University | Source: odu.edu | URL:[4]

• Title: 2-(Bromomethyl)pyridine hydrobromide 98% Safety Data Sheet | Source: sigmaaldrich.com | URL:[1]

• Title: Aluminum Alkyls & Reactive Agents Standard Operating Procedure | Source: oregonstate.edu | URL:[7]

• Title: Working Safely with Carcinogens Guideline Section 1 | Source: uq.edu.au | URL:[8]

• Title: Benzyl bromide - SAFETY DATA SHEET | Source: thermofisher.com | URL:[2]

• Title: BENZYL BROMIDE HAZARD SUMMARY IDENTIFICATION | Source: nj.gov | URL:[6]

• Title: Chemical Glove Compatibility Guide | Source: scribd.com | URL:[5]

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